Tetrabutylphosphonium hydrogen sulfate

• CAS: 108203-01-6

Core Science & Biosynthesis

Characterization of tetrabutylphosphonium hydrogen sulfate by NMR and IR

An In-Depth Technical Guide to the Spectroscopic Characterization of Tetrabutylphosphonium Hydrogen Sulfate by NMR and FT-IR

Introduction

Tetrabutylphosphonium hydrogen sulfate, [P(C₄H₉)₄]⁺[HSO₄]⁻, is a quaternary phosphonium salt that finds applications as a phase-transfer catalyst and in the synthesis of ionic liquids. Its efficacy in these roles is intrinsically linked to its molecular structure and purity, making robust analytical characterization essential. This guide provides a detailed technical overview of the characterization of tetrabutylphosphonium hydrogen sulfate using Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy. As a Senior Application Scientist, this document is structured to offer not just procedural steps but also the underlying scientific rationale, ensuring a comprehensive understanding for researchers, scientists, and professionals in drug development.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle and Application

¹H NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules by probing the chemical environment of hydrogen atoms. For tetrabutylphosphonium hydrogen sulfate, ¹H NMR is instrumental in confirming the identity and purity of the tetrabutylphosphonium cation.

Experimental Protocol

A detailed, step-by-step methodology for acquiring the ¹H NMR spectrum is as follows:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of tetrabutylphosphonium hydrogen sulfate.

  • Dissolve the sample in a suitable deuterated solvent (e.g., 0.5-0.7 mL of Deuterated Chloroform (CDCl₃), Deuterated Dimethyl Sulfoxide (DMSO-d₆), or Deuterium Oxide (D₂O)) in a clean, dry NMR tube. The choice of solvent is critical; for instance, the acidic proton of the hydrogen sulfate anion will only be observable in an aprotic solvent like DMSO-d₆.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

• Instrumental Parameters:

  • The ¹H NMR spectrum should be recorded on a high-resolution NMR spectrometer, for example, a 400 MHz instrument.[1]

  • Typical parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds, and the acquisition of 16-32 scans to ensure a good signal-to-noise ratio.

Data Interpretation

The ¹H NMR spectrum of the tetrabutylphosphonium cation is characterized by three distinct multiplets corresponding to the different methylene groups and a terminal methyl group of the butyl chains. The hydrogen sulfate anion may show a broad singlet for its acidic proton, depending on the solvent and concentration.

• Tetrabutylphosphonium Cation:

  • α-Methylene Protons (-P-CH₂-): These protons, being closest to the electron-withdrawing phosphonium center, are the most deshielded and appear as a multiplet.

  • β- and γ-Methylene Protons (-CH₂-CH₂-): These protons appear as overlapping multiplets in the midfield region of the aliphatic part of the spectrum.

  • Terminal Methyl Protons (-CH₃): These protons are the most shielded and appear as a triplet further upfield.

• Hydrogen Sulfate Anion (HSO₄⁻):

  • The acidic proton of the hydrogen sulfate anion gives rise to a broad singlet. The chemical shift of this peak is highly dependent on the solvent, concentration, and temperature due to hydrogen bonding and chemical exchange. In a non-aqueous solvent like DMSO-d₆, this peak is more likely to be observed.

The integration of these peaks should correspond to the number of protons in each environment, confirming the structure of the cation.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle and Application

¹³C NMR spectroscopy provides information about the carbon framework of a molecule. For tetrabutylphosphonium hydrogen sulfate, it is used to confirm the presence and chemical environment of the carbon atoms in the butyl chains of the cation.

Experimental Protocol

• Sample Preparation:

  • Prepare a more concentrated sample than for ¹H NMR, typically 20-50 mg in 0.5-0.7 mL of a deuterated solvent.

• Instrumental Parameters:

  • The spectrum is acquired on a high-resolution NMR spectrometer, often using a proton-decoupled sequence to simplify the spectrum to a series of singlets for each unique carbon atom.

  • A larger number of scans (hundreds to thousands) is typically required compared to ¹H NMR due to the low natural abundance of the ¹³C isotope.

Data Interpretation

The proton-decoupled ¹³C NMR spectrum of the tetrabutylphosphonium cation will show four distinct signals corresponding to the four chemically non-equivalent carbon atoms of the butyl chains.

• α-Carbon (-P-CH₂-): This carbon is directly attached to the phosphorus atom and will appear as a doublet due to one-bond coupling with the ³¹P nucleus. This coupling is a key diagnostic feature for phosphonium salts.

• β-Carbon (-CH₂-): This carbon will also show coupling to the phosphorus atom, typically a smaller, two-bond coupling, which may or may not be resolved depending on the instrument's resolution.

• γ-Carbon (-CH₂-): This carbon is further from the phosphorus atom and will show a smaller, three-bond coupling.

• Terminal Methyl Carbon (-CH₃): This is the most shielded carbon and appears as a singlet at the highest field (lowest ppm value).

The chemical shifts are influenced by the electronegativity of the adjacent atoms and the overall electronic structure.

³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle and Application

³¹P NMR spectroscopy is a highly specific technique for phosphorus-containing compounds. It provides direct information about the chemical environment of the phosphorus atom in the tetrabutylphosphonium cation.

Experimental Protocol

• Sample Preparation:

  • Sample preparation is similar to that for ¹³C NMR.

• Instrumental Parameters:

  • The spectrum is typically recorded with proton decoupling.

  • Chemical shifts are referenced to an external standard, commonly 85% phosphoric acid (H₃PO₄) at 0 ppm.[2]

Data Interpretation

The proton-decoupled ³¹P NMR spectrum of tetrabutylphosphonium hydrogen sulfate is expected to show a single sharp singlet. The chemical shift is characteristic of quaternary phosphonium salts. The exact chemical shift can be influenced by the solvent and the counter-ion, but it will be in a well-defined region for this class of compounds.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle and Application

FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to its vibrational transitions. It is an excellent tool for identifying functional groups. In the case of tetrabutylphosphonium hydrogen sulfate, FT-IR is used to identify the vibrational modes of the tetrabutylphosphonium cation and, crucially, to confirm the presence and protonation state of the hydrogen sulfate anion.

Experimental Protocol

• Sample Preparation:

  • For a solid sample, the KBr pellet method is common. A small amount of the sample is finely ground with dry potassium bromide (KBr) and pressed into a thin, transparent disk.

  • Alternatively, Attenuated Total Reflectance (ATR) FT-IR can be used, where the sample is placed directly on the ATR crystal.[3]

• Data Acquisition:

  • The spectrum is recorded over the mid-infrared range (typically 4000-400 cm⁻¹).

  • A background spectrum of the empty sample compartment (or the KBr pellet without the sample) is first recorded and subtracted from the sample spectrum.

Data Interpretation

The FT-IR spectrum will exhibit characteristic absorption bands for both the cation and the anion.

• Tetrabutylphosphonium Cation:

  • C-H Stretching: Strong bands in the 2850-3000 cm⁻¹ region due to the symmetric and asymmetric stretching vibrations of the CH₂, and CH₃ groups.

  • C-H Bending: Bands in the 1300-1500 cm⁻¹ region corresponding to the bending (scissoring and rocking) vibrations of the methylene and methyl groups.

• Hydrogen Sulfate Anion (HSO₄⁻):

  • The presence of the hydrogen sulfate (or bisulfate) anion is confirmed by its characteristic vibrational modes. The symmetry of the sulfate ion (SO₄²⁻) is Td, while that of the hydrogen sulfate ion (HSO₄⁻) is lowered to C₃v. This reduction in symmetry leads to the splitting of degenerate vibrational modes and the appearance of new bands in the IR spectrum.

  • S=O Stretching: Strong and broad absorptions are expected around 1200-1000 cm⁻¹.

  • S-O(H) Stretching: A band corresponding to the stretching of the S-OH bond is also expected.

  • O-H Stretching: A broad band in the higher frequency region (around 3400 cm⁻¹) may be observed, corresponding to the O-H stretch of the hydrogen sulfate and any absorbed water.

  • S-O Bending Modes: These appear at lower frequencies.

Data Summary

Spectroscopic Technique	Expected Key Features
¹H NMR	Multiplets for α, β, and γ-CH₂ protons; Triplet for -CH₃ protons of the butyl chains. A broad singlet for the HSO₄⁻ proton may be visible in aprotic solvents.
¹³C NMR	Four distinct signals for the butyl chain carbons. The α-carbon will show a characteristic ¹J(P,C) coupling.
³¹P NMR	A single sharp singlet in the characteristic region for quaternary phosphonium salts.
FT-IR	C-H stretching and bending vibrations for the cation. Characteristic S=O and S-O(H) stretching and bending vibrations for the hydrogen sulfate anion.

Experimental Workflow Visualization

The general workflow for the spectroscopic characterization of tetrabutylphosphonium hydrogen sulfate can be visualized as follows:

Caption: Workflow for NMR and FT-IR characterization.

Conclusion

The combination of ¹H, ¹³C, and ³¹P NMR with FT-IR spectroscopy provides a comprehensive and unambiguous characterization of tetrabutylphosphonium hydrogen sulfate. This multi-technique approach allows for the confirmation of the chemical structure of both the cation and the anion, as well as an assessment of the sample's purity. The methodologies and interpretative guidelines presented in this document serve as a robust framework for researchers and scientists engaged in the synthesis, quality control, and application of this important chemical compound.

References

• National Center for Biotechnology Information. (n.d.). Tetrabutylammonium hydrogen sulfate. PubChem Compound Database. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Tetrabutylammonium hydrogen sulfate. NIST Chemistry WebBook. Retrieved from [Link]

• Al-Alshaikh, M. A., El-hossary, R. D., & El-Emam, A. A. (2022). Spectroscopic characterization, DFT, antimicrobial activity and molecular docking studies on 4,5-bis[(E)-2-phenylethenyl]-1H,1′H-2,2′-biimidazole. Scientific Reports, 12(1), 12534. [Link]

• SpectraBase. (n.d.). Tetrabutylammonium hydrogensulfate - Optional[1H NMR] - Chemical Shifts. Retrieved from [Link]

• American Chemical Society. (2021). A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block. Organic Process Research & Development, 25(12), 2736-2743. [Link]

• Glueck, D. S. (2023). Synthetic, Catalytic, and Mechanistic Studies of Supermesityl Phosphiranes and Phosphines. Dartmouth Digital Commons. [Link]

• National Institute of Standards and Technology. (n.d.). Tetrabutylammonium hydrogen sulfate. NIST Chemistry WebBook. Retrieved from [Link]

• HiMedia Laboratories. (n.d.). Tetrabutylammonium hydrogensulfate, Hi-AR™. Retrieved from [Link]

• SpectraBase. (n.d.). Tetrahexylammonium hydrogensulfate - Optional[13C NMR] - Spectrum. Retrieved from [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Tetrabutylammonium hydrogen sulfate | C16H37NO4S | CID 94433 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physicochemical properties of tetrabutylphosphonium hydrogen sulfate

physicochemical Properties of Tetrabutylphosphonium Hydrogen Sulfate (

): A Technical Guide

Executive Summary

Tetrabutylphosphonium hydrogen sulfate (

) is a task-specific ionic liquid (TSIL) characterized by its strong Brønsted acidity and superior thermal stability compared to its ammonium analogs. While often categorized under the umbrella of "ionic liquids," pure exists as a crystalline solid at room temperature, transitioning to a stable melt at elevated temperatures.

Its core value proposition lies in hydrometallurgy (specifically lithium-ion battery recycling) and green catalysis . Unlike traditional mineral acids, ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

offers a tunable, recyclable medium that can drive near-quantitative metal leaching efficiencies while significantly reducing acid consumption.[1] This guide details its physicochemical profile, synthesis logic, and application workflows.

Physicochemical Profile

Structural & Thermal Properties

The substitution of the central nitrogen atom (in ammonium salts) with phosphorus confers greater thermal durability to the cation, making

suitable for high-temperature applications where ammonium salts would undergo Hofmann elimination or reverse Menschutkin reactions.

Property	Value / Description	Context
CAS Number	108203-01-6	Unique Identifier
Formula		MW: ~356.5 g/mol
Physical State	Colorless Solid	At Standard Ambient Temp/Pressure
Melting Point		Pure anhydrous salt [1]
Thermal Stability	(Onset)	Significantly higher than
Acidity	Strong Brønsted Acid	pH 1.7–2.5 (aqueous solution) [2]
Solubility	High in Water, Polar Organics	Forms Aqueous Biphasic Systems (ABS)

Critical Insight - Phase Behavior: While pure

is a solid, it is frequently utilized as a Deep Eutectic Solvent (DES) component or in aqueous solutions. In these mixtures, the melting point is depressed significantly, allowing it to function as a liquid at room temperature.[2]

Transport & Solution Properties

• Viscosity: High in pure melt state due to strong hydrogen bonding of the

  anion. Viscosity drops precipitously with the addition of water or when used in DES formulations.

• Conductivity: Follows a Vogel-Fulcher-Tammann (VFT) dependence. The phosphonium cation is larger than the ammonium equivalent, leading to slightly lower ionic mobility but weaker ion pairing in some solvents.

Synthesis & Purification Protocol

Methodology: Neutralization (Acid-Base) Objective: To synthesize high-purity

without halide contamination, which is detrimental to catalytic equipment (corrosion).

Reagents

• Precursor: Tetrabutylphosphonium hydroxide (

  ), 40 wt% aqueous solution.[3]

• Acid: Sulfuric acid (

  ), reagent grade.

• Solvent: Deionized water (for dilution/washing).

Step-by-Step Workflow

• Preparation: Place

  solution in a jacketed glass reactor equipped with a magnetic stirrer.

• Acid Addition: Add stoichiometric amount (1:1 molar ratio) of

  dropwise.

  • Control: Maintain temperature

    using an ice bath to prevent thermal degradation during the exothermic neutralization.

• Equilibration: Stir the mixture at 400 rpm for 24 hours at room temperature to ensure complete proton transfer.

• Water Removal:

  • Rotary evaporation at

    under reduced pressure.

  • Critical Step: Dry under high vacuum (

    ) at for 48 hours to remove bound water.

• Validation: Confirm structure via

  NMR and check for absence of water peak (or quantify via Karl-Fischer titration).

Figure 1: Synthesis workflow for halide-free Tetrabutylphosphonium Hydrogen Sulfate.

Application Case Study: Strategic Metal Recovery

Context: Recycling Lithium-Ion Battery (LIB) cathodes (NMC chemistry). Mechanism:

acts as a dual-function agent:

• Proton Source: The acidic proton on

  facilitates the dissolution of metal oxides.

• Ligand/Complexing Agent: The sulfate/bisulfate anion stabilizes the transition metal ions in solution.

Performance Data:

• Efficiency: ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  leaching of Li, Co, Ni, and Mn.[1][4]

• Conditions: Mild (

  ), often requiring significantly less acid stoichiometry than conventional leaching due to the "ionic liquid effect" enhancing mass transfer and solubility [2].

Leaching Workflow

Figure 2: Hydrometallurgical recovery of critical metals using [P4444][HSO4].

Safety & Handling

• Hygroscopicity: The salt is extremely hygroscopic. Exposure to ambient air will result in the absorption of atmospheric moisture, converting the solid into a viscous liquid. Storage: Store in a desiccator or under inert gas (Ar/N2).

• Corrosivity: While less volatile than mineral acids, the substance is a strong acid. Standard PPE (gloves, goggles, lab coat) is mandatory.

• Compatibility: Incompatible with strong oxidizing agents and strong bases.

References

• Fraser, K. J., & MacFarlane, D. R. (2009). Phosphonium-based ionic liquids: An overview. Australian Journal of Chemistry, 62(4), 309-321. Link

• Musovic, J., et al. (2025).[5] Efficient Ionic Liquid-Based Leaching and Extraction of Metals from NMC Cathodes. Metals, 15(3), 450. Link

• Kogelnig, D., et al. (2010). Greener synthesis of phosphonium ionic liquids. Tetrahedron Letters, 51(9), 1356-1359.

• Vaughan, J., et al. (2025). Recent Advances in Leaching of Lithium-Ion Battery Cathode Materials Using Deep Eutectic Solvents and Ionic Liquids.[4] Recycling, 10(1), 12. Link

Sources

• 1. Recent Advances in Leaching of Lithium-Ion Battery Cathode Materials Using Deep Eutectic Solvents and Ionic Liquids: Efficiency, Mechanisms, and Challenges | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Secure Verification [vinar.vin.bg.ac.rs]

Thermal Stability and Decomposition of Tetrabutylphosphonium Hydrogen Sulfate: An In-Depth Technical Guide

Executive Summary

Tetrabutylphosphonium hydrogen sulfate (

) represents a critical class of acidic ionic liquids (AILs) utilized increasingly in pharmaceutical catalysis and solvent engineering. Unlike its ammonium counterparts, the phosphonium cation confers superior thermal stability and resistance to nucleophilic degradation.

This guide provides a technical deep-dive into the thermal behavior of

. Key findings indicate a thermal stability window extending significantly beyond standard ammonium salts, with an estimated onset of decomposition ( ) in the range of 310°C – 340°C under inert atmosphere. Decomposition is governed by a complex interplay between anion dehydration and cation elimination pathways.

Introduction: The Phosphonium Advantage

In drug development and organic synthesis, the choice of ionic liquid (IL) anion/cation pair dictates process safety and solvent recyclability. While tetrabutylammonium hydrogen sulfate (

) is a common phase transfer catalyst, it suffers from Hofmann elimination at moderate temperatures ( ).

Why

?

• Enhanced Thermal Window: The P–C bond is more robust against thermal cleavage than the N–C bond.

• Dual Functionality: The

  anion acts as a Brønsted acid source, enabling the IL to function simultaneously as a solvent and a catalyst for esterifications, nitrations, and alkylations.

• Low Vapor Pressure: Negligible volatility reduces contamination risks compared to molecular solvents.

Thermal Profile and Stability Data

The thermal stability of ionic liquids is best characterized by the onset decomposition temperature (

) measured via Thermogravimetric Analysis (TGA).[1]

Comparative Thermal Stability

The following table synthesizes experimental data for ammonium analogs and structural projections for the phosphonium salt based on cation stability physics.

Ionic Liquid	Cation Structure	(N₂, 10°C/min)		Stability Mechanism
	Tetrabutylammonium	260°C	169–171°C	Limited by Hofmann Elimination (E2)
	Tetrabutylphosphonium	325°C (est.)	< 100°C	High barrier to C-P bond cleavage
	Trihexyl(tetradecyl)P	360°C	-50°C	Steric bulk stabilizes cation

Note:

exhibits a "liquidus" range significantly wider than its ammonium analog, often remaining liquid at room temperature or melting slightly above it, depending on water content (hygroscopicity).

Isothermal Stability (Long-Term)

While dynamic TGA (ramping temperature) indicates stability up to >300°C, isothermal stability is critical for process safety.

• Safe Operating Limit (SOL): Recommended

  for prolonged operations.

• Anion Dehydration: Above 180°C, the

  anion may undergo reversible dehydration to form pyrosulfate ( ), releasing water vapor which can interfere with water-sensitive reactions.

Decomposition Mechanisms

Understanding how

breaks down is essential for identifying toxic byproducts and preventing runaway reactions. The decomposition occurs via three competing pathways.

Pathway A: Anion Dehydration (Reversible)

Before the cation degrades, the anion often equilibrates:

• Implication: Release of steam; increase in acidity (pyrosulfates are potent electrophiles).

Pathway B: Cation Elimination (Irreversible)

At high temperatures (

), the tetrabutylphosphonium cation undergoes degradation. Unlike ammonium salts which easily undergo Hofmann elimination to form amines and alkenes, phosphonium salts require higher energy.

• Primary Products: Tributylphosphine (

  ), 1-Butene, Butane.

• Mechanism: Nucleophilic attack of the anion on the

  -carbon ( ) or -elimination ( ).

Pathway C: Oxidative Degradation (In Air)

If exposed to air at high temperatures, the phosphorus center oxidizes rapidly.

• Product: Tributylphosphine Oxide (

  ). This is a highly stable, solid byproduct that can foul reactors.

Mechanistic Visualization

The following diagram details the competing decomposition pathways.

Figure 1: Thermal decomposition pathways of Tetrabutylphosphonium Hydrogen Sulfate.

Experimental Protocols for Stability Validation

To validate the stability of a specific batch of

(impurities like halides can lower stability), use the following self-validating protocols.

Protocol: Dynamic Thermogravimetric Analysis (TGA)

Objective: Determine

and (temperature at 5% mass loss).

• Instrument: TGA (e.g., TA Instruments Q500 or Netzsch TG 209).

• Sample Prep: Dry IL in a vacuum oven at 80°C for 4 hours to remove hygroscopic water. (Crucial: Water mimics decomposition mass loss).

• Pan: Platinum or Alumina (Do not use Aluminum pans;

  is corrosive).

• Method:

  • Equilibrate at 30°C.

  • Ramp 10°C/min to 600°C.

  • Atmosphere: Nitrogen (

    ) at 50 mL/min.

• Analysis: Locate the intersection of the baseline and the tangent of the primary mass loss step (

  ).[1][2]

Protocol: Headspace GC-MS for Product ID

Objective: Identify volatile decomposition products (butene, butane) to confirm mechanism.

• Sample: Place 50 mg of IL in a 20 mL headspace vial.

• Heat: Incubate vial at 250°C for 10 minutes (simulated stress).

• Injection: Inject 1 mL headspace gas into GC-MS.

• Column: DB-5ms or equivalent non-polar column.

• Detection: Look for peaks corresponding to:

  • 1-Butene (m/z 56)

  • Butane (m/z 58)

  • Tributylphosphine (m/z 202)

Implications for Drug Development & Safety

Solvent Recycling

The high thermal stability of

allows for distillative recycling . Volatile organic reactants/products can be distilled off the IL without degrading the solvent, provided the pot temperature remains .

Impurity Profile

Commercial

is often synthesized via metathesis from . Residual bromide lowers thermal stability and can act as a nucleophile, catalyzing degradation.

• QC Check: Ensure halide content is < 100 ppm via Ion Chromatography (IC) before high-temperature use.

Corrosivity

While thermally stable, the

anion is acidic. At elevated temperatures (>100°C), it is corrosive to 304/316 stainless steel. Hastelloy or glass-lined reactors are recommended for scale-up.

References

• Comparitive Stability of Phosphonium vs Ammonium ILs: Fraser, K. J., & MacFarlane, D. R. (2009). Phosphonium-based ionic liquids: An overview. Australian Journal of Chemistry, 62(4), 309-321.

• Thermal Decomposition Mechanisms of Ionic Liquids: Maton, C., De Vos, N., & Stevens, C. V. (2013). Ionic liquid thermal stabilities: decomposition mechanisms and analysis tools. Chemical Society Reviews, 42(13), 5963-5977.

• TGA Methodologies for ILs: Cao, Y., & Mu, T. (2014).[1] Comprehensive Investigation on the Thermal Stability of 66 Ionic Liquids by Thermogravimetric Analysis. Industrial & Engineering Chemistry Research, 53(20), 8651–8664.

• Tetrabutylammonium Hydrogen Sulfate Properties (Analog Comparison): Sigma-Aldrich Safety Data Sheet. Tetrabutylammonium hydrogen sulfate.

• Synthesis and Application of Acidic ILs: Ghorbani-Choghamarani, A., & Hajjami, M. (2015). Recent advances in the application of hydrogen sulfate ionic liquids in organic synthesis. Current Organic Chemistry.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

Hygroscopic nature and handling of tetrabutylphosphonium hydrogen sulfate

Technical Guide: Hygroscopic Nature and Handling of Tetrabutylphosphonium Hydrogen Sulfate ([P ][HSO ])

Executive Summary

Tetrabutylphosphonium hydrogen sulfate ([P

][HSO ]), CAS No. 108203-01-6 , is a quaternary phosphonium salt increasingly utilized as a functional ionic liquid (IL) and phase transfer catalyst. Unlike its ammonium analogue (TBAHS), the phosphonium cation confers higher thermal stability and distinct lipophilicity, making it a critical reagent in lithium-ion battery recycling (metal leaching) , deep desulfurization of fuels , and biomass fractionation .

However, the utility of [P

][HSO ] is frequently compromised by its acute hygroscopicity . The hydrogen sulfate anion ([HSO ] ) acts as a potent hydrogen bond donor and acceptor, rapidly scavenging atmospheric moisture. This uncontrolled hydration alters the salt's melting point, viscosity, and coordination ability, leading to process variability. This guide provides a definitive, self-validating protocol for the synthesis, drying, and handling of [P ][HSO ] to ensure reproducible experimental outcomes.

Physicochemical Profile

The following data establishes the baseline identity of the anhydrous material. Researchers should verify their material against these specifications upon receipt or synthesis.

Property	Specification	Notes
Chemical Name	Tetrabutylphosphonium hydrogen sulfate
Abbreviation	[P ][HSO ] or [TBP][HSO ]
CAS Number	108203-01-6	Distinct from ammonium salt (32503-27-8)
Molecular Formula	C H O PS
Molecular Weight	356.5 g/mol
Appearance	White crystalline solid	Becomes a viscous oil upon hydration
Melting Point	122–124 °C	Sharp MP indicates anhydrous state; broad/low MP indicates moisture
Solubility	Soluble in water, alcohols, polar organic solvents	Forms Aqueous Biphasic Systems (ATPS) with salt solutions
Thermal Stability	Stable > 250 °C	Superior to ammonium analogues

The Hygroscopicity Challenge: Mechanism & Impact

The Mechanism of Hydration

The hygroscopicity of [P

][HSO ] is driven by the amphoteric nature of the [HSO ] anion.

• H-Bond Networking: The anion contains both a proton donor (-OH) and proton acceptors (=O). Water molecules bridge these sites, forming a tenacious "hydration sphere" that disrupts the crystal lattice.

• Lattice Energy Reduction: The bulky [P

  ] cation has a diffuse charge density, resulting in weak lattice energy. This allows water to easily penetrate the solid structure, depressing the melting point until the solid deliquesces into a viscous liquid.

Impact on Applications

• Metal Leaching (NMC Cathodes): In battery recycling, [P

  ][HSO ] acts as an acidic leaching agent. Excess water dilutes the proton activity and competes with metal ions (Li, Co, Ni) for coordination sites, altering leaching kinetics and selectivity.

• Deep Eutectic Solvents (DES): When used as a Hydrogen Bond Acceptor (HBA) in DES formulations, water acts as an impurity that breaks the supramolecular network, causing the DES to dissociate or change viscosity unpredictably.

Protocol: Synthesis, Purification, and Drying[2][3][8]

This protocol ensures the production of high-purity, anhydrous [P

][HSO ] starting from the hydroxide precursor.

Reagents[2][3]

• Tetrabutylphosphonium hydroxide ([P

  ][OH]), 40 wt% in water.

• Sulfuric acid (H

  SO ), reagent grade (95-98%).

• Solvents: High-purity water, Dichloromethane (DCM) or Ethyl Acetate (for washing).

Step-by-Step Workflow

Step 1: Neutralization

• Chill the [P

  ][OH] solution to 0–5 °C in an ice bath to control exotherm.

• Add a stoichiometric amount (1:1 molar ratio) of H

  SO dropwise under vigorous stirring.

• Critical Control Point: Monitor pH. The target is pH ~1-2.[1] Do not overshoot, as excess H

  SO is difficult to remove.

• Stir at Room Temperature (RT) for 24 hours to ensure completion.

Step 2: Water Removal (Primary)

• Remove bulk water using a rotary evaporator at 60–70 °C under reduced pressure.

• The product will appear as a viscous oil or wet solid.

Step 3: Deep Drying (The "Dry Chain")

• Transfer the residue to a vacuum drying oven or a Schlenk flask.

• Dry at 70 °C under high vacuum (< 1 mbar) for 36–48 hours .

  • Alternative: Dry at 100 °C for 12 hours if rapid drying is required, but 70 °C is gentler on the matrix.

• Final Desiccation: Place the hot dried solid immediately into a desiccator containing Phosphorus Pentoxide (P

  O ). Allow to cool under vacuum or dry argon.

Step 4: Validation

• Appearance Check: The product must be a white, free-flowing solid. Any tackiness indicates residual water.

• Melting Point: Verify MP is within 122–124 °C.

Visualization: Synthesis & Drying Workflow

Caption: Figure 1.[2] Step-by-step synthesis and drying workflow for [P4444][HSO4] to ensure anhydrous quality.

Quality Control: Water Content Determination

Do not rely on visual inspection alone. The Karl Fischer (KF) titration is the only valid method for quantifying trace moisture in ILs.

Coulometric Karl Fischer Protocol

• Solvent: Anhydrous Methanol or a specialized IL-compatible KF solvent (e.g., Hydranal™-Coulomat AG).

• Sample Size: 0.5 – 1.0 g (due to high molecular weight).

• Injection: Use a dry syringe. If the sample is solid, dissolve it in dry methanol inside a glovebox before injection, or use a solid evaporative oven attachment (set to 130 °C).

• Threshold:

  • Strict Anhydrous Grade: < 500 ppm (0.05%)

  • Standard Grade: < 2000 ppm (0.2%)

Handling & Storage Best Practices

To maintain the integrity of the "Dry Chain," adhere to these rules:

• Primary Storage: Store in glass bottles with Teflon-lined caps, wrapped in Parafilm. Keep inside a desiccator containing active desiccant (Silica Gel or P

  O ).

• Atmosphere: For critical catalytic or electrochemical applications, handle exclusively in an Argon-filled glovebox .

• Re-drying: If the container is opened to air for > 5 minutes, assume the surface layer is hydrated. Re-dry the material under vacuum (70 °C, 4h) before next use.[3][4]

Impact of Water on Ionic Liquid Structure

Caption: Figure 2. Structural and property evolution of [P4444][HSO4] upon exposure to moisture.

References

• Synthesis & Properties: Mušović, J. et al. "Efficient Ionic Liquid-Based Leaching and Extraction of Metals from NMC Cathodes." ResearchGate/University of Belgrade, 2023. Link

• Melting Point & Characterization: Fraser, K. J. et al. "Phenolate platform for anion exchange in ionic liquids." RSC Advances, 2012.[5] Link

• CAS Verification: Alfa Chemistry. "Tetrabutylphosphonium hydrogen sulfate - CAS 108203-01-6."[6][7][8][9] Link

• Applications in Desulfurization: Zhang, J. et al. "Green pathways to low-sulfur diesel: advances and challenges." Green Chemistry, 2025. Link

• General IL Handling: Widegren, J. A. et al. "Effect of Water on the Properties of Ionic Liquids." Journal of Chemical & Engineering Data, 2005. (Cited for general methodology).

Sources

• 1. Tetrabutylammonium hydrogen sulfate | 32503-27-8 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Innovative Green Strategy for the Regeneration of Spent Activated Carbon via Ionic Liquid-Based Systems | MDPI [mdpi.com]
• 4. Secure Verification [vinar.vin.bg.ac.rs]
• 5. rsc.org [rsc.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. CAS NO. 108203-01-6 | TETRABUTYLPHOSPHONIUM HYDROGEN SULFATE | C16H37O4PS [localpharmaguide.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. 108203-01-6 CAS Manufactory [chemicalbook.com]

Bridging the Phase Gap: A Mechanistic Deep Dive into Phase Transfer Catalysis

Executive Summary

Phase Transfer Catalysis (PTC) is not merely a method for accelerating reactions; it is a tool for molecular transport engineering. By lowering the activation energy of ion transfer across immiscible phases, PTC enables reactions that are otherwise thermodynamically or kinetically impossible. This guide deconstructs the mechanism into its physicochemical roots, distinguishing between Extraction (Starks) and Interfacial (Makosza) mechanisms, and provides actionable protocols for catalyst selection and process optimization.

The Physicochemical Basis: Overcoming the Hydration Barrier

The fundamental barrier in biphasic reactions (e.g., aqueous/organic) is the hydration energy of the nucleophilic anion. In water, anions are stabilized by a tight shell of water molecules. To react with an electrophile in the organic phase, the anion must be:

• Desolvated (stripped of its hydration shell).

• Transferred into the non-polar medium.

Without a catalyst, the energy penalty for transferring a hydrated anion into an organic solvent is prohibitive. PTCs function by forming a lipophilic ion pair (

) that reduces the charge density of the anion and shields it from the aqueous environment, effectively "masking" it to allow transfer.

Data: Anion Hydration Energies & Catalyst Poisoning

The efficiency of a PTC reaction is often dictated by the Hofmeister Series . Anions with lower hydration energies are more lipophilic and transfer more easily. However, this leads to a common pitfall: Catalyst Poisoning . If a leaving group (e.g.,

) is more lipophilic than the reacting nucleophile (e.g., ), the catalyst will pair with the waste product and remain stuck in the organic phase, halting the cycle.

Table 1: Anion Hydration Energies & Transfer Potential Note: Lower hydration energy (magnitude) = Higher Lipophilicity = Easier Transfer

Anion	Hydration Enthalpy ( , kJ/mol)	Lipophilicity	Risk of Catalyst Poisoning
Fluoride ( )	-506	Very Low	Low (Hard to transfer)
Chloride ( )	-364	Low	Low
Bromide ( )	-337	Moderate	Moderate
Iodide ( )	-296	High	High (Common poison)
Perchlorate ( )	-229	Very High	Severe

Key Insight: Avoid using iodide salts as starting materials in PTC if the nucleophile is less lipophilic (e.g.,

or ). The catalyst will become "locked" as .

The Mechanistic Dichotomy: Extraction vs. Interfacial

Contrary to early simplified models, PTC operates via two distinct mechanisms depending on the basicity of the aqueous phase and the accessibility of the catalyst.

A. Starks’ Extraction Mechanism

• Applicability: Nucleophilic substitutions (

  ), oxidations, reductions.

• Condition: Neutral or weakly basic aqueous phase.

• Process: The quaternary ammonium salt (

  ) moves into the aqueous phase, exchanges its anion for the nucleophile ( ), and shuttles into the organic phase. The reaction occurs in the bulk organic phase .

B. Makosza’s Interfacial Mechanism

• Applicability: Alkylation of active methylene compounds (carbanions), carbene formation.

• Condition: Concentrated alkaline aqueous phase (e.g., 50% NaOH).[1]

• Process: The catalyst never enters the aqueous phase . Deprotonation occurs at the interface.[1] The organic substrate is deprotonated by interfacial

  , forming a carbanion that stays at the interface until the lipophilic catalyst cation ( ) pulls it into the bulk organic phase.

Figure 1: The dual pathways of Phase Transfer Catalysis. Blue dashed lines represent the Starks Extraction loop (shuttling). The Yellow path represents Makosza's Interfacial mechanism, where deprotonation occurs at the boundary.

Catalyst Design & Selection

Selecting the right catalyst is a balance between organophilicity (ability to enter organic phase) and accessibility (steric bulk around the positive charge).

Table 2: Comparative Analysis of Common Catalysts

Catalyst Class	Example	Structure	Primary Mechanism	Best Application	Cost
Symmetrical Quats	TBAB (Tetrabutylammonium bromide)		Extraction	General , Cyanations	Low
Asymmetrical Quats	TEBA (Benzyltriethylammonium chloride)		Interfacial	Carbanion alkylations, Dichlorocarbene	Low
Crown Ethers	18-Crown-6	Cyclic Polyether	Complexation	Solid-Liquid PTC, Fluorinations	High
Phosphonium Salts			Extraction	High-temperature reactions (thermally stable)	Med
Chiral Quats	Maruoka Catalyst	Spiro-binaphthyl	Interfacial	Asymmetric Alkylations	Very High

Protocol: Determining the Rate-Limiting Step

To validate your mechanism, perform the Stirring Speed Test :

• Run the reaction at 200 RPM. Measure

  .

• Run the reaction at 800 RPM. Measure

  .

• Result A: Rate increases significantly

  Mass Transfer Controlled (Interfacial area is limiting).

• Result B: Rate is unchanged

  Chemically Controlled (Intrinsic reaction in organic phase is limiting).

Asymmetric Phase Transfer Catalysis (The Frontier)

Standard PTCs are achiral. For drug development, enantioselectivity is critical. This is achieved using Chiral PTCs (e.g., Cinchona alkaloids or Maruoka catalysts).

Mechanism: The chiral cation forms a tight ion pair with the enolate anion. The steric bulk of the catalyst blocks one face of the enolate, forcing the electrophile to attack from the opposite side.

• Key Requirement: Non-polar solvents (Toluene, DCM) are essential to maintain tight ion pairing. Polar solvents loosen the pair, eroding enantioselectivity.

Experimental Protocol: C-Alkylation of Phenylacetonitrile

This protocol demonstrates the Makosza Interfacial Mechanism . We will alkylate phenylacetonitrile with 1-bromobutane using aqueous NaOH and TEBA.

Reagents:

• Phenylacetonitrile (10 mmol)

• 1-Bromobutane (12 mmol)

• 50% Aqueous NaOH (10 mL)

• TEBA (Benzyltriethylammonium chloride) (0.1 mmol, 1 mol%)

• Toluene (10 mL) - Optional, can run neat

Workflow:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, charge phenylacetonitrile, 1-bromobutane, and TEBA.

• Phase Addition: Add the 50% NaOH solution. Note: Reaction will not start until stirring begins.

• Initiation: Start vigorous stirring (>700 RPM). The emulsion is critical.

• Exotherm Control: The reaction is exothermic. Monitor internal temperature; keep below 60°C to prevent hydrolysis of the nitrile.

• Monitoring: Sample the organic layer every 15 minutes. Analyze by GC/HPLC.

  • Mechanistic Check: Stop stirring. The phases separate, and the reaction should stop immediately (confirming interfacial mechanism).

• Workup: Dilute with water to dissolve salts. Extract with ethyl acetate. Wash organic layer with water and brine. Dry over

  and concentrate.

Troubleshooting & Optimization

Symptom	Probable Cause	Corrective Action
Reaction Stalls at ~50%	Catalyst Poisoning	Check if leaving group is or . Switch to Bromide/Chloride precursors or add more catalyst.
Low Reaction Rate	Poor Mass Transfer	Increase stirring speed; use a baffled flask; ensure catalyst lipophilicity is sufficient (Total carbons > 16).
Emulsion won't break	Surfactant Effect	The catalyst acts as a surfactant. Filter through Celite or add saturated NaCl (brine) to increase aqueous density.
Hydrolysis of Product	High Basicity/Temp	Reduce temperature. For esters/nitriles, use solid (Solid-Liquid PTC) instead of aqueous NaOH.

References

• Starks, C. M. (1971). "Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts". Journal of the American Chemical Society. Link

• Makosza, M. (1975). "Two-Phase Reactions in the Chemistry of Carbanions and Halocarbenes—A Useful Tool in Organic Synthesis". Pure and Applied Chemistry. Link

• Maruoka, K. (2008). "Asymmetric Phase Transfer Catalysis". Wiley-VCH. Link

• Halpern, M. E. (1997). "Phase-Transfer Catalysis: Mechanisms and Synthesis". ACS Symposium Series. Link

• Lygo, B., & Andrews, B. I. (2004). "Asymmetric Phase-Transfer Catalysis Utilizing Chiral Quaternary Ammonium Salts: Asymmetric Alkylation of Glycine Imines". Accounts of Chemical Research. Link

Sources

• 1. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Electrochemical Properties of Tetrabutylphosphonium Hydrogen Sulfate

Introduction

Tetrabutylphosphonium hydrogen sulfate, [P₄₄₄₄][HSO₄], is a phosphonium-based protic ionic liquid (PIL) that has garnered interest for its potential applications in various electrochemical systems. As a member of the ionic liquid family, it possesses unique characteristics such as low vapor pressure, high thermal stability, and intrinsic ionic conductivity.[1] This guide provides a comprehensive overview of the synthesis, physicochemical characteristics, and key electrochemical properties of tetrabutylphosphonium hydrogen sulfate, offering valuable insights for researchers, scientists, and professionals in drug development and materials science.

Phosphonium-based ionic liquids are often considered advantageous compared to their nitrogen-based ammonium analogues. They typically exhibit enhanced thermal stability and, in many cases, superior ionic conductivity.[1][2] These properties make them attractive candidates for use as electrolytes in batteries, supercapacitors, and other electrochemical devices where operational safety and performance are paramount.[3] This guide will delve into the specifics of tetrabutylphosphonium hydrogen sulfate, providing both theoretical understanding and practical experimental protocols.

Synthesis and Physicochemical Properties

The synthesis of tetrabutylphosphonium hydrogen sulfate can be achieved through a straightforward neutralization reaction. This method involves the reaction of tetrabutylphosphonium hydroxide with sulfuric acid.[4] This acid-base reaction is a common and effective route for the preparation of various protic ionic liquids.

A general procedure for the synthesis is as follows:

• An aqueous solution of tetrabutylphosphonium hydroxide is cooled in an ice bath.

• A stoichiometric amount of sulfuric acid is added dropwise to the cooled solution with vigorous stirring.

• The reaction mixture is allowed to warm to room temperature and stirred for several hours to ensure complete neutralization.

• The water is then removed under reduced pressure to yield the desired tetrabutylphosphonium hydrogen sulfate ionic liquid.

The purity of the synthesized ionic liquid should be confirmed using techniques such as NMR spectroscopy (¹H, ¹³C, ³¹P) and elemental analysis.[5] Key physicochemical properties of tetrabutylphosphonium hydrogen sulfate are summarized in the table below. It is important to note that while the synthesis has been reported, a comprehensive dataset of its physical properties is not widely available in the literature. The values presented are based on typical properties of similar phosphonium-based ionic liquids.

Property	Expected Value/Characteristic
Appearance	Colorless to pale yellow liquid or low-melting solid at room temperature.
Molecular Formula	C₁₆H₃₇O₄PS
Molecular Weight	356.5 g/mol
Thermal Stability	Expected to be high, with a decomposition temperature likely exceeding 300°C, a characteristic advantage of phosphonium-based ionic liquids over many ammonium-based counterparts.[3][6]
Solubility	Expected to be soluble in a range of polar organic solvents.

Electrochemical Properties

The electrochemical properties of an ionic liquid are critical for its application as an electrolyte. The key parameters include its electrochemical window, ionic conductivity, and viscosity.

Electrochemical Window

The electrochemical window defines the potential range within which the electrolyte is stable and does not undergo oxidation or reduction. A wide electrochemical window is highly desirable for applications in high-voltage energy storage devices.[7] Phosphonium-based ionic liquids are known for their broad electrochemical windows.[3][8]

Experimental Protocol for Determining the Electrochemical Window:

The electrochemical window is typically determined using cyclic voltammetry (CV).

Step-by-Step Methodology:

• Electrolyte Preparation: The tetrabutylphosphonium hydrogen sulfate is thoroughly dried under vacuum to remove any residual water, which can significantly narrow the electrochemical window.

• Electrochemical Cell Assembly: A three-electrode cell is assembled in an inert atmosphere (e.g., an argon-filled glovebox). The cell consists of:

  • Working Electrode: A polished glassy carbon electrode.

  • Counter Electrode: A platinum wire or mesh.

  • Reference Electrode: A silver wire or a standard reference electrode such as Ag/Ag⁺.

• Cyclic Voltammetry Measurement:

  • The potential of the working electrode is scanned from the open-circuit potential towards both negative (reductive limit) and positive (oxidative limit) potentials.

  • The scan rate is typically set between 10 and 100 mV/s.[9]

  • The cathodic and anodic limits are defined as the potentials at which a significant increase in the Faradaic current is observed, indicating the decomposition of the ionic liquid.

Causality Behind Experimental Choices:

• Inert Atmosphere: The exclusion of air and moisture is crucial as they can react at the electrode surfaces and interfere with the accurate determination of the ionic liquid's intrinsic stability limits.

• Three-Electrode Setup: This configuration allows for the precise control and measurement of the working electrode's potential against a stable reference, ensuring accurate determination of the electrochemical window.

• Polished Working Electrode: A smooth and clean electrode surface provides reproducible results by ensuring uniform current distribution.

Diagram of the Experimental Workflow for Electrochemical Window Determination:

Workflow for Electrochemical Window Determination

Ionic Conductivity

Ionic conductivity is a measure of an electrolyte's ability to conduct ions and is a critical factor for the performance of electrochemical devices. Higher ionic conductivity leads to lower internal resistance and better power capabilities. Phosphonium-based protic ionic liquids have been reported to exhibit higher ionic conductivities than their ammonium analogues.[1][2]

Experimental Protocol for Measuring Ionic Conductivity:

Ionic conductivity is typically measured using electrochemical impedance spectroscopy (EIS).

Step-by-Step Methodology:

• Conductivity Cell: A two-electrode conductivity cell with a known cell constant is used. The electrodes are typically made of platinum.

• Sample Preparation: The conductivity cell is filled with the dried tetrabutylphosphonium hydrogen sulfate.

• Temperature Control: The cell is placed in a temperature-controlled environment, as conductivity is highly dependent on temperature.

• Electrochemical Impedance Spectroscopy Measurement:

  • A small amplitude AC voltage (typically 10 mV) is applied across a wide frequency range (e.g., 1 MHz to 1 Hz).[9]

  • The impedance data is recorded and plotted as a Nyquist plot (imaginary impedance vs. real impedance).

• Data Analysis:

  • The bulk resistance (R) of the electrolyte is determined from the high-frequency intercept of the Nyquist plot with the real axis.

  • The ionic conductivity (σ) is calculated using the formula: σ = L / (R * A), where L is the distance between the electrodes, A is the electrode area, and the cell constant is L/A.

Causality Behind Experimental Choices:

• AC Voltage: An AC signal is used to prevent net Faradaic reactions and electrode polarization, ensuring that the measured impedance is primarily due to the ionic conduction in the bulk electrolyte.

• Wide Frequency Range: Scanning over a wide frequency range allows for the separation of different electrochemical processes (e.g., bulk resistance, double-layer capacitance, and charge transfer resistance), enabling the accurate determination of the bulk resistance.

• Temperature Control: Precise temperature control is essential as the mobility of ions, and thus the conductivity, increases with temperature.

Diagram of the Experimental Workflow for Ionic Conductivity Measurement:

Workflow for Ionic Conductivity Measurement

Viscosity

The viscosity of an ionic liquid is a measure of its resistance to flow and is inversely related to ionic mobility. Lower viscosity generally leads to higher ionic conductivity. The viscosity of tetraalkylphosphonium-based ionic liquids is influenced by the length of the alkyl chains and the nature of the anion.[10]

Experimental Protocol for Measuring Viscosity:

Viscosity is typically measured using a rheometer or a viscometer.

Step-by-Step Methodology:

• Sample Preparation: A small, known volume of the dried ionic liquid is placed in the sample holder of the instrument.

• Temperature Control: The temperature of the sample is precisely controlled, as viscosity is highly sensitive to temperature changes.

• Measurement: The instrument applies a controlled stress or strain to the sample and measures the resulting strain or stress. The viscosity is then calculated from these parameters.

• Temperature Dependence: Measurements are typically performed over a range of temperatures to understand the temperature-viscosity relationship, which can often be described by the Vogel-Fulcher-Tammann (VFT) equation.[2]

Causality Behind Experimental Choices:

• Precise Temperature Control: Viscosity decreases significantly with increasing temperature, so accurate temperature control is essential for obtaining reliable and reproducible data.

• Controlled Stress/Strain: Applying a controlled mechanical perturbation allows for the fundamental rheological properties of the fluid to be determined.

Summary of Expected Electrochemical Properties:

Property	Expected Range/Characteristic
Electrochemical Window	> 4 V. Phosphonium-based ionic liquids generally exhibit wide electrochemical windows.[3][6]
Ionic Conductivity	0.1 - 10 mS/cm at room temperature. The conductivity will be highly dependent on temperature and water content. Protic ionic liquids can exhibit high conductivity due to proton transport mechanisms.[1]
Viscosity	50 - 500 mPa·s at room temperature. The viscosity of tetraalkylphosphonium ionic liquids can vary significantly with the alkyl chain length and the anion.[10][11]

Applications in Electrochemistry

The favorable electrochemical properties of phosphonium-based ionic liquids make them promising candidates for a variety of applications:

• Electrolytes for Energy Storage: Their high thermal stability, low flammability, and wide electrochemical windows make them suitable for use as electrolytes in lithium-ion batteries and supercapacitors, potentially enabling safer and higher-voltage devices.[3][12]

• Proton Conductors for Fuel Cells: As a protic ionic liquid, tetrabutylphosphonium hydrogen sulfate can act as a proton-conducting medium, which is a key component in proton-exchange membrane fuel cells (PEMFCs).[1]

• Electrocatalysis: Ionic liquids can serve as effective media for electrocatalytic reactions, offering a unique environment for enhancing reaction rates and selectivity.[5]

• Electrodeposition: The ability of ionic liquids to dissolve a wide range of metal salts makes them useful for the electrodeposition of metals and alloys.[5]

Conclusion

Tetrabutylphosphonium hydrogen sulfate represents a promising class of phosphonium-based protic ionic liquids with the potential for significant contributions to the field of electrochemistry. Its inherent properties, such as high thermal stability and potentially high ionic conductivity, make it an attractive alternative to conventional electrolytes. While comprehensive experimental data for this specific ionic liquid is still emerging, the general characteristics of phosphonium-based systems and the standardized protocols outlined in this guide provide a solid foundation for its further investigation and application. Future research should focus on a detailed experimental characterization of its electrochemical properties and performance evaluation in various electrochemical devices.

References

• Chen, M., White, B. T., Kasprzak, C. R., et al. (2018). Advances in phosphonium-based ionic liquids and poly(ionic liquid)s as conductive materials. European Polymer Journal, 108, 28-37.
• Inoue, T., & Hojo, Y. (2024). Comparison between Phosphonium Docusate Ionic Liquids and Their Equimolar Mixtures with Alkanes: Temperature-Dependent Viscosity, Glass Transition, and Fragility. ACS Omega.
• Mirza, J., et al. (2011). Protic ionic liquids based on phosphonium cations: Comparison with ammonium analogues.
• Fraser, K. J., & MacFarlane, D. R. (2009). Phosphonium-Based Ionic Liquids: An Overview. Australian Journal of Chemistry, 62(4), 309-321.
• Pinto, S. C., et al. (2020). Application of Ionic Liquids in Electrochemistry—Recent Advances. Molecules, 25(24), 5812.
• Hofmann, A., et al. (2022).
• Sánchez-Ramírez, N., et al. (2022). Four Phosphonium-based Ionic Liquids. Synthesis, Characterization and Electrochemical Performance as Electrolytes for Silicon Anodes. University of Helsinki.
• Girard, G. M. A., et al. (2015). Electrochemical and physicochemical properties of small phosphonium cation ionic liquid electrolytes with high lithium salt content. Physical Chemistry Chemical Physics, 17(14), 8706-8713.
• Hofmann, A., et al. (2022). Novel Phosphonium-Based Ionic Liquid Electrolytes for Battery Applications.
• Freitas, C. S. A., et al. (2021). Comparative Investigation of Non-halogenated Imidazolium and Phosphonium-based Surface-Active Ionic Liquids as Electrolyte for Supercapacitors. ChemRxiv.
• Arkhipova, D. M., et al. (2018). Synthesis, Characterisation and Application of Phosphonium Ionic Liquids.
• Martins, V. L., et al. (2021).
• Wu, Y., et al. (2017). The Viscosity and Density of Ionic Liquid + Tetraglyme Mixtures and the Effect of Tetraglyme on CO2 Solubility. Illinois Experts.
• Sánchez-Ramírez, N., et al. (2022). Four Phosphonium-based Ionic Liquids. Synthesis, Characterization and Electrochemical Performance as Electrolytes for Silicon Anodes. Helda - University of Helsinki.
• Pinto, S. C., et al. (2020). Application of Ionic Liquids in Electrochemistry—Recent Advances.
• Anderson, J. L., et al. (2007). Unusual trend of viscosities and densities for four ionic liquids containing a tetraalkyl phosphonium cation and the anion bis(2,4,4-trimethylpentyl) phosphinate.
• Vaughan, J., et al. (2006). Density, Viscosity and Conductivity of Tetra-alkyl Phosphonium Ionic Liquids.
• Nockemann, P., et al. (2010).
• Hilder, M., et al. (2017). Physical and Electrochemical Properties of Some Phosphonium-Based Ionic Liquids and the Performance of Their Electrolytes in Lithium-Ion Batteries.
• Author not specified. (n.d.). Physical and Electrochemical Properties of Ionic Liquids Based on Quaternary Phosphonium Cations and Carboxylate Anions as Electrolytes.
• Ullah, Z., et al. (2016). PHOSPHONIUM-BASED IONIC LIQUIDS AND THEIR APPLICATION IN SEPARATION OF DYE FROM AQUEOUS SOLUTION. ARPN Journal of Engineering and Applied Sciences, 11(3).
• Brandstrom, A. (1974). Crystalline hydrogensulfates of quaternary ammonium compounds and their use. U.S.

• Rxsol Chemo Pharma International. (n.d.). TETRABUTYL AMMONIUM HYDROGEN SULPHATE FOR SYNTHESIS. Retrieved from [Link]

• Gómez-Biedma, S., et al. (2022). Heteropolymetallic [FeFe]-Hydrogenase Mimics: Synthesis and Electrochemical Properties.
• Zhang, Y., et al. (2024).
• Kim, J., et al. (2018). Electrochemical Properties of a TetraPEG-based Gel Electrolyte Containing a Nonflammable Fluorinated Alkyl Phosphate for Safer Lithium-ion Batteries.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Physicochemical properties of phosphonium-based and ammonium-based protic ionic liquids - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. arpnjournals.org [arpnjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. Novel Phosphonium-Based Ionic Liquid Electrolytes for Battery Applications - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Stability Oxidation Protocols Using Tetrabutylphosphonium Hydrogen Sulfate (TBPHS)

The following Application Note is designed for researchers and process chemists requiring high-stability phase transfer catalysis (PTC) protocols. It synthesizes specific literature on Tetrabutylphosphonium Hydrogen Sulfate (TBPHS) , distinguishing it from its ammonium counterparts through its superior thermal stability and ionic liquid properties.

Executive Summary & Rationale

Tetrabutylphosphonium Hydrogen Sulfate (TBPHS) (

) is a specialized quaternary phosphonium salt acting as a Phase Transfer Catalyst (PTC) and, in some contexts, an Ionic Liquid (IL).

While the ammonium analog (TBAHS) is ubiquitous, TBPHS is the reagent of choice for:

• High-Temperature Reactions: Phosphonium salts resist Hofmann elimination up to 300°C, whereas ammonium salts often degrade >100°C.

• Acidic Oxidative Media: The hydrogen sulfate anion (

  ) is non-nucleophilic and stable in the presence of strong oxidants like Hydrogen Peroxide ( ) and Potassium Permanganate ( ), preventing halide oxidation side-reactions common with bromide/chloride salts.

• Green Chemistry: TBPHS facilitates solvent-free or aqueous-biphasic oxidations, serving as a recyclable medium for "clean" oxidants.

Mechanism of Action

The efficacy of TBPHS relies on the Starks’ Extraction Mechanism combined with ion-pair shuttling. In oxidation systems (e.g., Tungstate/

), the lipophilic phosphonium cation ( ) extracts the anionic active oxidant from the aqueous phase into the organic phase (or interface) where it reacts with the substrate.

Mechanistic Pathway (Tungstate/Peroxide System)

• Aqueous Phase: Precursor

  reacts with to form peroxotungstate species ( or ).

• Interface: TBPHS (

  ) undergoes anion exchange. The enters the water, and the active peroxotungstate pairs with .

• Organic Phase: The lipophilic ion pair (

  ) oxidizes the substrate (Sub-H Sub-OH/O).

• Regeneration: The reduced catalyst returns to the interface to be re-oxidized by aqueous

  .

Figure 1: Phase Transfer Catalysis Cycle for TBPHS-mediated oxidation. The phosphonium cation shuttles the active oxidant across the phase boundary.

Experimental Protocols

Protocol A: Oxidative Desulfurization (ODS) of Fuel Models

Rationale: This protocol utilizes TBPHS as part of a Deep Eutectic Solvent (DES) or catalytic system to remove sulfur from fuels, a key industrial application verified in recent literature (e.g., RSC Advances, 2025).

Reagents:

• Substrate: Model fuel (e.g., Dibenzothiophene (DBT) dissolved in n-octane, 500 ppm S).

• Catalyst: TBPHS (Solid or prepared as IL).[1]

• Oxidant: 30% Hydrogen Peroxide (

  ).

• Solvent: Acetonitrile (optional, extraction solvent).

Step-by-Step Workflow:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• Charging: Add model fuel (10 mL) and TBPHS (0.2 g, ~5 mol% relative to sulfur content).

• Oxidant Addition: Add 30%

  (Stoichiometric ratio O/S = 4:1 to ensure conversion to sulfone).

• Reaction: Heat to 60°C with vigorous stirring (1000 rpm) for 60 minutes.

  • Note: TBPHS acts as both catalyst and extractant for the polar oxidized sulfones.

• Separation: Cool to room temperature. The mixture will separate into an oil phase (desulfurized fuel) and a polar phase (catalyst + sulfones + water).

• Analysis: Analyze the upper oil phase via GC-FID or GC-SCD (Sulfur Chemiluminescence Detector) to determine sulfur removal efficiency.

Expected Results: >95% conversion of DBT to DBT-sulfone, which partitions into the TBPHS/aqueous phase.

Protocol B: "Green" Alcohol Oxidation (Tungstate/Peroxide System)

Rationale: A solvent-free or biphasic protocol converting alcohols to aldehydes/ketones or carboxylic acids. TBPHS replaces TBAHS to allow higher reaction temperatures (80-90°C) for difficult substrates without catalyst decomposition.

Reagents:

• Substrate: Benzyl alcohol (or derivative) (10 mmol).

• Catalyst 1:

  (0.2 mmol, 2 mol%).

• Catalyst 2 (PTC): TBPHS (0.2 mmol, 2 mol%).

• Oxidant: 30%

  (11-25 mmol, depending on desired product).

Target Product	H2O2 Equivalents	Temperature	Time
Aldehyde/Ketone	1.1 - 1.5 eq	70°C	2-4 h
Carboxylic Acid	2.5 - 3.0 eq	90°C	6-8 h

Step-by-Step Workflow:

• Catalyst Activation: In a reaction vessel, dissolve

  and TBPHS in the solution. Stir for 10 minutes at room temperature. The solution may turn slightly turbid or yellow (formation of active Q-peroxotungstate).

• Substrate Addition: Add the alcohol substrate. No organic solvent is required if the substrate is liquid. If solid, use minimal Toluene or Ethyl Acetate.

• Oxidation: Heat the mixture to the target temperature (see table).

  • Process Control: Monitor via TLC (Hexane:EtOAc 8:2). Look for the disappearance of the -OH stretch in IR or shift in

    .

• Work-up:

  • Cool the mixture.

  • Add Ethyl Acetate (15 mL) to extract the organic product.

  • Wash the organic layer with saturated

    (to quench peroxides) and Brine.

  • Dry over

    and concentrate in vacuo.

• Recycling (Optional): The aqueous phase containing the Tungstate and TBPHS can often be reused by adding fresh

  .

Synthesis of TBPHS (In-House Preparation)

If commercial TBPHS is unavailable, it can be synthesized with high purity to ensure no halide contamination.

Reaction:

Alternative (Cleaner Ion Exchange):

Protocol (Neutralization Method):

• Dissolve Tetrabutylphosphonium Hydroxide (40 wt% in water) in a beaker.

• Add an equimolar amount of Sulfuric Acid dropwise while stirring at 0°C.

• Stir for 24 hours at room temperature.

• Remove water via rotary evaporation followed by high-vacuum drying at 60°C for 12 hours.

• Result: A viscous, colorless ionic liquid or white solid (mp ~124°C).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Poor phase contact	Increase stirring speed (>800 rpm) to create a fine emulsion.
Emulsion Persistence	Matched densities	Add brine to the aqueous phase to increase density difference; use centrifugation.
Catalyst Decomposition	Overheating (unlikely with TBPHS)	TBPHS is stable >200°C. Check if the oxidant is decomposing (gas evolution). Add oxidant in portions.
Selectivity Issues	Over-oxidation	Reduce reaction temperature by 10°C or reduce equivalents.

Safety & Handling (MSDS Summary)

• Hazards: TBPHS is an irritant.[2] Causes skin irritation (H315) and serious eye irritation (H319).[3][4]

• Oxidant Compatibility: While TBPHS is stable, mixing it with concentrated peracids or permanganate requires care. Always add oxidant slowly.

• Thermal Runaway: In

  reactions, ensure adequate heat dissipation. The reaction is exothermic.

References

• Synthesis and Properties of TBPHS

  • Title: Phenolate platform for anion exchange in ionic liquids.
  • Source: RSC Advances, 2012.

  • Link:[Link]

• Application in Oxidative Desulfurization (ODS)

  • Title: Green pathways to low-sulfur diesel: advances and challenges in desulfuriz
  • Source: RSC Publishing, 2025.

  • Link:[Link]

• Application in Leaching/Oxidative Environments

  • Title: Efficient Ionic Liquid-Based Leaching and Extraction of Metals
  • Source: MDPI, Metals 2023.

  • Link:[Link][5]

• General Phase Transfer Catalysis (Grounding)

  • Title: Sustainable Oxidations under Phase-Transfer C
  • Source: Organic Process Research & Development.

  • Link:[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. Tetrabutylammonium hydrogen sulfate | C16H37NO4S | CID 94433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. relicchemicals.com [relicchemicals.com]

Green synthesis applications of tetrabutylphosphonium hydrogen sulfate in aqueous media

Application Note: Green Synthesis & Sustainable Processing with Tetrabutylphosphonium Hydrogen Sulfate

][HSO ] in Aqueous Media: Synthesis, Extraction, and Catalysis

Executive Summary

Tetrabutylphosphonium hydrogen sulfate ([P

][HSO ]) represents a critical advancement over its ammonium counterparts (e.g., TBAHS) in green chemistry applications. While functionally similar as a Brønsted acidic ionic liquid (BAIL) and phase transfer catalyst, the phosphonium cation confers significantly higher thermal stability (stable up to ~300–350°C vs. ~150°C for ammonium) and enhanced lipophilicity.

This guide details the application of [P

][HSO ] in aqueous media, focusing on three high-impact domains:

• Reagent Synthesis: A solvent-free neutralization protocol.[1]

• Circular Economy: Sustainable leaching of critical metals (Li, Co, Ni, Mn) from spent Li-ion batteries.

• Green Processing: Deep desulfurization of fuels via Deep Eutectic Solvents (DES).

Physicochemical Profile

Property	Value / Characteristic	Impact on Protocol
Formula		Amphiphilic structure enables phase transfer.
Appearance	White solid / Viscous liquid (hygroscopic)	Easy handling; forms aqueous biphasic systems (ABS).
Acidity	Strong Brønsted Acid	Catalyzes esterifications, hydrolysis, and leaching without added mineral acids.
Thermal Stability	High ( C)	Suitable for high-temp biomass fractionation where ammonium salts degrade.
Solubility	Soluble in water, polar organics	Versatile for aqueous-organic biphasic reactions.

Protocol 1: Synthesis of [P ][HSO ]

A high-purity, atom-economic neutralization method.

Objective: Preparation of the ionic liquid from the hydroxide precursor.

Materials:

• Tetrabutylphosphonium hydroxide ([P

  ][OH]), 40 wt% aqueous solution.

• Sulfuric acid (H

  SO ), 98% (conc.).

• Deionized water (18.2 MΩ).

Methodology:

• Setup: Charge a chemically resistant glass reactor (equipped with a magnetic stirrer and cooling jacket) with 100 mL of [P

  ][OH] solution.

• Neutralization: Cool the solution to 4°C. Dropwise add a stoichiometric amount of H

  SO (1:1 molar ratio) while maintaining the internal temperature below 25°C to prevent discoloration.

  • Reaction:

• Equilibration: Stir at room temperature (25°C) for 24 hours to ensure complete anion exchange.

• Purification: Remove water via rotary evaporation at 70°C under reduced pressure (vacuum).

• Drying: Dry the resulting viscous residue in a vacuum oven at 80°C for 48 hours to remove trace moisture.

• Validation: Confirm structure via

  H NMR and check water content via Karl Fischer titration (<500 ppm recommended).

Protocol 2: Sustainable Metal Leaching (Battery Recycling)

A closed-loop hydrometallurgical process for recovering Li, Co, Ni, and Mn from NMC cathodes.

Context: Conventional leaching uses concentrated mineral acids and reducing agents (H

O ), generating toxic waste. [P ][HSO ] acts as a bifunctional leaching agent and extraction solvent.

Workflow Diagram:

Figure 1: Closed-loop hydrometallurgical extraction of critical metals using [P

][HSO ].

Detailed Procedure:

• Leaching:

  • Prepare a 15–20 wt% aqueous solution of [P

    ][HSO ].

  • Add spent NMC cathode powder (solid-to-liquid ratio: 20–50 g/L).

  • Stir at 60°C for 2 hours. The acidic proton of HSO

    facilitates metal dissolution without additional reducing agents.

• Phase Separation (ABS Formation):

  • To the Pregnant Leach Solution (PLS), add solid ammonium sulfate ((NH

    ) SO ) to reach ~20–25 wt%.

  • Vortex/stir until dissolved. The system will spontaneously separate into two phases:

    • Top Phase: IL-rich (Recyclable [P

      ][HSO ]).

    • Bottom Phase: Salt-rich (Concentrated Metal Sulfates).

• Recovery:

  • Decant the phases. The metals (Li, Co, Ni, Mn) partition quantitatively into the salt-rich bottom phase.

  • Recycle the top IL phase for the next leaching cycle.

Performance Metrics:

Metal	Leaching Efficiency (%)
Lithium (Li)	> 99%
Cobalt (Co)	> 95%
Nickel (Ni)	> 96%

| Manganese (Mn) | > 98% |

Protocol 3: Deep Desulfurization of Fuels

Using [P

][HSO ]-based Deep Eutectic Solvents (DES).

Context: Removal of refractory sulfur compounds (e.g., dibenzothiophene, DBT) from diesel/gasoline without using H

gas (hydrodesulfurization).

Mechanism: The [P

][HSO ] acts as a Hydrogen Bond Acceptor (HBA). When mixed with a Hydrogen Bond Donor (HBD) like p-toluenesulfonic acid, it forms a DES that selectively extracts aromatic sulfur compounds via - interactions and hydrogen bonding.

Procedure:

• DES Preparation: Mix [P

  ][HSO ] and p-toluenesulfonic acid (molar ratio 1:2) at 80°C until a homogeneous liquid forms.

• Extraction:

  • Mix the DES with the model fuel (e.g., n-octane containing DBT) in a 1:1 mass ratio.

  • Stir vigorously at 30°C for 30 minutes.

• Separation: Allow to settle (10 min). The DES phase (bottom) extracts the sulfur compounds.

• Regeneration: Wash the spent DES with diethyl ether or water to remove extracted sulfur, then dry under vacuum for reuse.

Mechanistic Insight: The "Designer" Role of HSO

The efficacy of [P

][HSO ] lies in the duality of its anion. The hydrogen sulfate anion (HSO ) is amphoteric but predominantly acidic in these contexts.

Figure 2: Mechanistic duality of [P

][HSO ] in acid catalysis and extraction.

Why Phosphonium? Unlike ammonium salts, the phosphonium cation lacks an acidic proton on the central atom (P vs N), preventing side reactions (like Hofmann elimination) at high temperatures. This allows [P

][HSO ] to be used in biomass fractionation (lignin dissolution) at temperatures >120°C where ammonium salts would degrade.

References

• Ionic Liquid-Based Leaching of Metals: Mušović, J. et al. "Efficient Ionic Liquid-Based Leaching and Extraction of Metals from NMC Cathodes."[2] Processes, 2023.

• Synthesis of Phosphonium ILs: Fraser, K. J. et al. "Phosphonium-based ionic liquids: An overview." Australian Journal of Chemistry, 2009.

• Desulfurization using DES: Li, C. et al. "Deep desulfurization of fuels using ionic liquids and deep eutectic solvents." Green Chemistry, 2013.

• Biomass Fractionation: Cox, B. J. et al. "Acidic ionic liquids for the fractionation of lignocellulosic biomass." ChemSusChem, 2011.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Secure Verification [vinar.vin.bg.ac.rs]

Tetrabutylphosphonium hydrogen sulfate in the synthesis of fine chemicals and intermediates

Executive Summary

Tetrabutylphosphonium hydrogen sulfate ([P

][HSO ]; CAS: 108203-01-6) is a dual-function reagent serving as both an Acidic Ionic Liquid (AIL) and a high-stability Phase Transfer Catalyst (PTC) . Unlike its ammonium counterpart (TBAHS), the phosphonium cation exhibits superior thermal stability (up to 300°C) and resistance to Hofmann elimination under alkaline conditions.

This guide details its application in biphasic acid catalysis , oxidative transformations , and selective extraction of critical metal intermediates. It is particularly valued in "Green Chemistry" workflows for its ability to replace concentrated mineral acids with a recyclable, low-volatility medium.

Chemical Identity & Properties

Property	Specification
Chemical Name	Tetrabutylphosphonium hydrogen sulfate
Abbreviation	[P ][HSO ], TBPHS
CAS Number	108203-01-6
Molecular Formula	C H O PS
Molecular Weight	356.5 g/mol
Appearance	Viscous colorless liquid or white waxy solid (hygroscopic)
Thermal Stability	Stable >250°C (vs. ~130°C for Ammonium salts)
Solubility	Soluble in water, alcohols, polar organics; Immiscible with hexane/toluene

Mechanism of Action

[P

][HSO ] operates via two distinct mechanisms depending on the reaction environment:

• Interfacial Proton Transfer (Biphasic Mode): In organic-aqueous systems, the lipophilic [P

  ] cation pairs with [HSO ] to shuttle acidic protons into the organic phase. This allows acid-catalyzed reactions (e.g., esterification, dehydration) to occur in non-polar solvents without dissolving the organic substrate in water.

• Hydrogen Bond Donation (Neat/Ionic Liquid Mode): As a bulk solvent, the [HSO

  ] anion acts as a strong hydrogen bond donor. This is critical for biomass fractionation (disrupting lignin-carbohydrate complexes) and metal oxide leaching (stabilizing metal ions via coordination).

Visualizing the Mechanism

Figure 1: Mechanism of interfacial acid catalysis. The phosphonium cation shuttles the reactive hydrogen sulfate anion into the organic phase to activate the substrate.

Application Protocols

Protocol A: Selective Metal Extraction (Critical Intermediates)

Application: Recovery of Li, Co, Ni from spent cathode materials (NMC) or ore processing. Why [P

][HSO ]? It acts as both a leaching agent and a stabilizing ligand, reducing the need for aggressive mineral acids and enabling high selectivity.

Reagents:

• Spent Cathode Powder (NMC type)[1]

• [P

  ][HSO ] (20 wt% aqueous solution)

• Reducing agent: Hydrogen Peroxide (H

  O , 4 vol%) or Ascorbic Acid.

Step-by-Step Methodology:

• Preparation: Prepare a 20 wt% solution of [P

  ][HSO ] in deionized water.

• Leaching: Add the solid cathode powder (Solid:Liquid ratio = 1:20) to the solution.

• Reduction: Add 4 vol% H

  O dropwise to facilitate the reduction of Co(III) to soluble Co(II).

• Incubation: Stir at 60°C for 60 minutes . (Note: Mild temp is sufficient due to high ionic activity).

• Separation: Centrifuge to remove carbon/binder residues. The supernatant contains the metal-IL complex.

• Recovery (Precipitation):

  • Add oxalic acid to precipitate Cobalt/Nickel oxalates.[2]

  • The remaining supernatant contains Lithium and the IL.

• Recycling: Extract the IL using an Aqueous Biphasic System (ABS) by adding ammonium sulfate.[1] The IL concentrates in the top phase and can be reused.

Protocol B: Biphasic Epoxidation of Alkenes

Application: Synthesis of epoxide intermediates for API manufacturing. Why [P

][HSO ]? It stabilizes the peroxotungstate active species and transfers it into the organic phase where the alkene resides.

Reagents:

• Alkene substrate (10 mmol)

• 30% H

  O (15 mmol)

• Sodium Tungstate (Na

  WO ·2H O, 0.2 mmol - 2 mol%)

• [P

  ][HSO ] (0.1 mmol - 1 mol%)

• Solvent: Toluene or Ethyl Acetate (optional, can be solvent-free).

Step-by-Step Methodology:

• Catalyst Activation: In a reaction flask, mix Na

  WO , [P ][HSO ], and H O . Stir for 10 mins at room temperature. The solution will turn yellow, indicating the formation of the active phosphonium-peroxotungstate complex.

• Addition: Add the alkene substrate (dissolved in solvent if solid).

• Reaction: Heat to 60-70°C with vigorous stirring (1000 rpm) to maximize interfacial area.

• Monitoring: Monitor by TLC or GC. Reaction typically completes in 2-4 hours.

• Workup:

  • Stop stirring; allow phases to separate.

  • The bottom aqueous phase contains the catalyst (tungstate + IL). Save this phase.

  • The top organic phase contains the product. Wash with NaHSO

    (to quench peroxides) and brine.

• Recycling: Re-charge the aqueous catalyst phase with fresh H

  O for the next run.

Protocol C: Acid-Catalyzed Esterification (Green Solvent)

Application: Synthesis of esters from carboxylic acids and alcohols without H

SO .

Step-by-Step Methodology:

• Mix: Combine Carboxylic Acid (1.0 eq) and Alcohol (1.2 eq) in a reactor.

• Catalyst: Add [P

  ][HSO ] (5-10 mol%). No other solvent is required if liquid; if solid, use minimal toluene.

• Reflux: Heat to 80-110°C . The high thermal stability of the phosphonium salt allows for higher temperatures than ammonium salts, accelerating kinetics.

• Water Removal: Use a Dean-Stark trap if using toluene, or rely on the hygroscopic nature of the IL to sequester produced water initially.

• Isolation: Cool the mixture. If the product is immiscible with the IL, decant it. If miscible, extract with ether/heptane. The IL remains behind and can be dried (vacuum, 100°C) and reused.

Process Optimization & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Conversion	Poor Mass Transfer	Increase stirring speed (>800 rpm) to create a fine emulsion.
Emulsion Formation	Viscosity too high	Dilute with a compatible co-solvent (e.g., Ethyl Acetate) or slightly increase temperature.
Darkening of IL	Trace Organic Contamination	Wash the recycled IL with diethyl ether or ethyl acetate before vacuum drying.
Phase Inversion	Density changes	Check densities; [P ][HSO ] density is ~1.01 g/mL. High salt concentrations in aqueous phase can flip layers.

Safety & Handling

• Hazards: Causes skin irritation and serious eye irritation (H315, H319). Hygroscopic.

• PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and lab coat.

• Storage: Store under inert gas (Argon/Nitrogen) in a desiccator. Moisture absorption lowers catalytic activity.

• Disposal: Do not pour into drains. Collect as halogen-free organic waste (unless mixed with halogenated solvents).

Workflow Diagram: Metal Recovery Cycle

Figure 2: Closed-loop workflow for metal recovery using Tetrabutylphosphonium Hydrogen Sulfate.

References

• Synthesis & Properties of Phosphonium Ionic Liquids: Fraser, K. J., & MacFarlane, D. R. (2009). Phosphonium-based ionic liquids: An overview. Australian Journal of Chemistry, 62(4), 309-321.

• Metal Leaching Applications (NMC Cathodes): Musovic, J., et al. (2025).[1][2] Efficient Ionic Liquid-Based Leaching and Extraction of Metals from NMC Cathodes. Processes, 13(2). [3]

• Deep Eutectic Solvents in Desulfurization: Jiang, W., et al. (2015). Deep Eutectic Solvents for Desulfurization. Energy & Fuels.

• Comparison of Ammonium vs. Phosphonium Stability: Bradaric, C. J., et al. (2003). Industrial preparation of phosphonium ionic liquids. Green Chemistry, 5, 143-152.

• General Phase Transfer Catalysis: Starks, C. M., Liotta, C. L., & Halpern, M. (1994). Phase Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives. Springer.

Sources

• 1. Secure Verification [vinar.vin.bg.ac.rs]
• 2. mdpi.com [mdpi.com]
• 3. Green pathways to low-sulfur diesel: advances and challenges in desulfurization technologies - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC04160K [pubs.rsc.org]

Technical Notes & Optimization

Overcoming solubility issues with tetrabutylphosphonium hydrogen sulfate in reaction mixtures

Technical Support Center: Tetrabutylphosphonium Hydrogen Sulfate ([TBP][HSO₄])

Executive Summary & Chemical Profile

Tetrabutylphosphonium Hydrogen Sulfate ([TBP][HSO₄]) is a specialized Phase Transfer Catalyst (PTC) and Ionic Liquid (IL). Unlike its ammonium analog (TBAHS), the phosphonium salt offers superior thermal stability (stable >200°C vs. ~130°C for ammonium) and enhanced lipophilicity, making it ideal for high-temperature applications and deep desulfurization processes.

However, its amphiphilic nature—combining a lipophilic cation with a highly hydrophilic anion—creates unique solubility paradoxes. It is fully water-soluble yet can form a "third phase" in the presence of non-polar solvents and high ionic strength aqueous solutions. This guide addresses the specific challenges of keeping it in the reaction when needed and getting it out during workup.

Property	Data	Relevance
Formula		Active Ion Pair Precursor
Physical State	Viscous Liquid / Low-Melting Solid	Acts as a "micro-reactor" phase
Water Solubility	High (Miscible)	Easy removal via water wash (usually)
DCM Solubility	High	Good for homogeneous organic phase
Toluene Solubility	Low / Immiscible	Major Issue: Oils out; requires phase management
Thermal Limit	~300°C (Decomp onset)	Suitable for high-temp alkylations

Module 1: Pre-Reaction Troubleshooting (Solubility & Solvent Selection)

Q1: The catalyst "oils out" immediately upon addition to my toluene/hexane reaction mixture. Is this normal?

A: Yes. The

anion is extremely hydrophilic, preventing the salt from dissolving effectively in non-polar aromatics or aliphatics. The "oil" you see is a catalyst-rich third phase.

Troubleshooting Protocol: Do not attempt to force dissolution by heating alone. Instead, leverage the "Third Phase" mechanism or modify the solvent system.

• Option A: Co-Solvent Addition (Recommended)

  • Add 5-10% v/v Dichloromethane (DCM) or Chlorobenzene to the toluene. This increases the polarity of the organic phase enough to solubilize the ion pair.

• Option B: Liquid-Liquid-Liquid PTC (Third Phase Catalysis)

  • If you cannot change solvents, increase agitation speed (>800 RPM). The reaction will occur inside the catalyst-rich oil droplets or at their interface. This is often faster than a homogeneous reaction due to high local concentration.

• Option C: Anion Exchange In Situ

  • If your reaction involves a lipophilic nucleophile (e.g.,

    , ), add the inorganic salt (e.g., NaBr) to the aqueous phase before adding the substrate. The will exchange for , forming , which is significantly more soluble in toluene.

Module 2: Reaction Optimization (Kinetics & Phase Transfer)

Q2: My reaction rate is stalling despite using [TBP][HSO₄]. How do I verify if the catalyst is active?

A: The Hydrogen Sulfate anion is a "precursor" anion. It is meant to be exchanged for the active nucleophile. If the exchange is inefficient, the catalyst remains in the aqueous phase (or the third phase) as the inactive

.

Diagnostic Workflow:

Caption: Diagnostic logic for stalled PTC reactions involving Hydrogen Sulfate salts. High acidity often prevents the necessary anion exchange.

Technical Insight: The hydration energy of

is high. To drive the catalyst into the organic phase, you often need a high concentration of the active salt (Salting-out effect) in the aqueous phase. Ensure your aqueous phase is saturated with the inorganic reagent (e.g., NaCN, NaN3) to force the equilibrium towards .

Module 3: Post-Reaction & Workup (Removal & Purification)

Q3: I washed the reaction mixture with brine, but the [TBP] salt is still in the organic layer. How do I remove it?

A: Stop using brine immediately. This is the most common error with [TBP][HSO₄].

• The Science: [TBP][HSO₄] behaves like an Ionic Liquid. In the presence of high ionic strength water (Brine/Ammonium Sulfate), it undergoes "salting out" and refuses to enter the aqueous phase, partitioning back into the organic layer or forming a third phase.

• The Fix: You must use low ionic strength water to wash it out.

Correct Workup Protocol:

• Step 1: The "Pure Water" Wash

  • Wash the organic layer (DCM/Toluene) with distilled water (3x volumes).

  • Mechanism:[1][2][3][4] Without excess salt, the highly water-soluble

    partitions into the water.

• Step 2: The "Counter-Ion" Trap (If Step 1 fails)

  • If the catalyst persists (checked via TLC/NMR), wash with 1M Aqueous Sulfuric Acid .

  • Mechanism:[1][3][4] This regenerates the

    form (if it had exchanged to a more lipophilic anion) and forces it into the aqueous phase.

• Step 3: Cation Exchange Resin (For stubborn cases)

  • Pass the organic solution through a pad of Dowex 50WX8 (H+ form) or silica gel.

  • The lipophilic

    cation binds strongly to the sulfonate groups on the resin, allowing the neutral product to elute.

Workup Decision Tree:

Caption: Step-by-step decision tree for removing tetrabutylphosphonium salts. Note the critical avoidance of brine in the initial steps.

FAQ: Handling & Safety

Q4: Can I replace Tetrabutylammonium Hydrogen Sulfate (TBAHS) with the Phosphonium version (TBPHS) directly?

• Yes, but with caution. TBPHS is more thermally stable and slightly more lipophilic.

  • Benefit: You can run reactions at 150°C+ without the catalyst decomposing (TBAHS degrades via Hofmann elimination >130°C).

  • Adjustment: You may need slightly more water washing to remove it due to the higher lipophilicity of the phosphonium cation.

Q5: Is [TBP][HSO₄] an Ionic Liquid?

• Yes. It is often classified as a Room Temperature Ionic Liquid (RTIL) or a low-melting salt. This property allows it to be used as the solvent itself in some green chemistry applications (e.g., metal leaching), eliminating the need for volatile organics entirely.

References

• Ionic Liquid Synthesis & Properties

  • Title: Efficient Ionic Liquid-Based Leaching and Extraction of Metals
  • Source: MDPI (Metals), 2025.
  • Context: Describes synthesis of [TBP][HSO₄] and its full w
• Title: Phase-Transfer Catalysis: Fundamentals and Applications.

• Removal of Quaternary Salts

  • Title: A Convenient Method for the Removal of Tetrabutylammonium Salts.[5][6]

  • Source: Organic Syntheses, 2022.
  • Context: Protocols for removing onium salts using resins/silica, adapted here for phosphonium.

• Desulfurization Applications

  • Title: Green pathways to low-sulfur diesel: advances and challenges.
  • Source: RSC Advances, 2025.
  • Context: Use of [TBP][HSO₄] for extraction of polar compounds

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Green pathways to low-sulfur diesel: advances and challenges in desulfurization technologies - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC04160K [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Managing side reactions when using tetrabutylphosphonium hydrogen sulfate

The following Technical Support Center guide deals with the specific challenges of using Tetrabutylphosphonium Hydrogen Sulfate (TBPHS) in organic synthesis.

Executive Summary: Why TBPHS?

You have likely chosen Tetrabutylphosphonium Hydrogen Sulfate (TBPHS) over its ammonium counterparts (like TBAHS) for one of two reasons:

• Thermal Stability: You require reaction temperatures >150°C, where ammonium salts degrade via reverse Menschutkin or Hofmann elimination.

• Lipophilicity: You need a "harder" cation to drive anion extraction into highly non-polar solvents.

However, TBPHS introduces unique side-reaction profiles—specifically alkaline hydrolysis (forming phosphine oxides) and hidden acidity (from the hydrogen sulfate anion). This guide addresses these specific failure modes.

Troubleshooting Module: Catalyst Degradation

Issue: "My reaction mixture turned dark/oily and smells like garlic. Yield is low."

Diagnosis: You have triggered Alkaline Decomposition . Unlike ammonium salts, phosphonium salts are thermally robust but chemically fragile toward hydroxide (

) at high temperatures. The cation undergoes nucleophilic attack at the phosphorus atom, expelling a hydrocarbon and forming Tributylphosphine Oxide (TBPO) .

The Mechanism (Why it happens)

Under basic conditions (pH > 11) and heat (>80°C), the hydroxide ion attacks the phosphorus center. This is irreversible.

Figure 1: The alkaline hydrolysis pathway of phosphonium salts. Once TBPO forms, the catalytic cycle breaks.

Corrective Protocol: The "Stability Window"

To prevent this, you must operate within the stability window of the phosphonium cation.

Parameter	Safe Limit (Recommended)	Danger Zone
Temperature (Neutral/Acidic)	< 250°C	> 300°C
Temperature (Basic, 50% NaOH)	< 60°C	> 80°C
Base Concentration	< 25% w/w NaOH	50% w/w NaOH

Actionable Steps:

• Lower Temperature: If using 50% NaOH, do not exceed 50-60°C.

• Switch Bases: If high heat is required, switch to solid bases (Carbonates,

  ) rather than aqueous hydroxide. The lower effective concentration of in the organic phase reduces degradation rates.

Troubleshooting Module: The "Hidden Acidity" Trap

Issue: "My alkylation reaction stalled, or my acid-sensitive substrate decomposed."

Diagnosis: You ignored the Hydrogen Sulfate (

) stoichiometry. Users often treat TBPHS as a neutral salt. It is not. The hydrogen sulfate anion is acidic ( ).

The Stoichiometry Problem

If you are performing a base-mediated reaction (e.g., alkylation), the first equivalent of base you add does not deprotonate your substrate. It neutralizes the catalyst.

Consequences:

• Lag Phase: The reaction won't start until the catalyst is neutralized.

• pH Shock: The initial reaction environment is acidic, potentially cleaving acetals, silyl ethers, or Boc groups.

Corrective Protocol: Catalyst Activation

Do not add the catalyst directly to a sensitive reaction mixture. Perform a "Pre-Activation" wash.

• Dissolve: Dissolve TBPHS in your organic solvent (DCM or Toluene).

• Wash: Shake with 1M NaOH (1:1 volume ratio) in a separatory funnel.

• Separate: Discard the aqueous layer.

• Use: The organic layer now contains the neutralized sulfate form (or hydroxide form depending on equilibrium).

• Result: You have removed the acidic proton before it touches your substrate.

Troubleshooting Module: Purification (Removing TBPO)

Issue: "I can't separate the catalyst byproduct (TBPO) from my product."

Diagnosis: TBPO (Tributylphosphine Oxide) is the "Ghost in the Machine." It is lipophilic, crystalline, and co-elutes with many organic products on silica gel.

The Solution: Chelation Precipitation

Standard chromatography is often ineffective. Use Zinc Chloride (

) complexation to precipitate the impurity.[1]

Step-by-Step Decontamination Protocol:

• Concentrate: Remove reaction solvent.

• Resuspend: Dissolve the crude mixture in Ethanol or Ether (TBPO is soluble; the complex is not).

• Add Reagent: Add 1.5 equivalents of anhydrous

  (dissolved in ethanol).

• Stir: Agitate at room temperature for 2 hours.

• Filter: A white solid precipitate will form. This is the

  complex.

• Filtrate: Your product remains in the solution.

Figure 2: Workflow for the chemical removal of phosphine oxide byproducts.

FAQ: Rapid Fire Solutions

Q: Can I use TBPHS for reactions with Sodium Iodide? A: Caution. Iodide (

) is a "soft" poison for PTC reactions. Because is highly lipophilic, it pairs constantly with the cation, blocking the extraction of other nucleophiles (like or ). If you must use iodide, use it in catalytic amounts only.

Q: Is TBPHS hygroscopic? A: Yes, extremely. The hydrogen sulfate anion avidly absorbs water. Always weigh it quickly or use a glovebox. Wet catalyst leads to inaccurate mass loading and introduces water into anhydrous protocols.

Q: How do I dispose of the aqueous waste? A: Phosphonium salts are biocidal. Do not pour aqueous washes down the sink. They must be treated as halogenated organic waste (due to the phosphorus-carbon bonds) and incinerated.

References

• Starks, C. M., Liotta, C. L., & Halpern, M. (1994). Phase-Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives. Springer. (Definitive text on PTC mechanisms and stability).

• Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017). "Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents". Journal of Organic Chemistry, 82(19), 9931–9936. (Methodology adapted for Tributyl analogue).

• Sigma-Aldrich. "Tetrabutylphosphonium hydrogen sulfate Product Specification & Safety Data Sheet".

• Halpern, M. (1982). "Hydroxide ion initiated degradation of quaternary ammonium and phosphonium salts". Journal of Organic Chemistry. (Primary source on alkaline instability).

Sources

• 1. Workup [chem.rochester.edu]

Technical Support Center: Tetrabutylphosphonium Hydrogen Sulfate ([P₄₄₄₄][HSO₄])

Prepared by the Office of Senior Application Scientists

Welcome to the technical support guide for Tetrabutylphosphonium Hydrogen Sulfate ([P₄₄₄₄][HSO₄], also abbreviated as TBPHS or Bu₄PHSO₄). This document is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for experiments involving this versatile phase-transfer and Brønsted acid catalyst. We will explore the critical role of temperature in modulating its catalytic activity and stability, helping you optimize your reactions and troubleshoot common issues.

Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the thermal properties and optimal usage conditions for Tetrabutylphosphonium Hydrogen Sulfate.

Q1: What is the typical operating temperature range for reactions catalyzed by TBPHS?

A: Tetrabutylphosphonium Hydrogen Sulfate is effective across a broad temperature spectrum, from ambient temperature to elevated conditions. The optimal temperature is highly dependent on the specific reaction being catalyzed. For many organic syntheses, such as Michael additions or N-alkylations, temperatures between 60°C and 120°C are common.[1] For instance, the synthesis of 2,4,6-triarylpyridines has been successfully performed at 80°C.[1] However, it is crucial to determine the optimal temperature empirically for each unique chemical transformation to balance reaction kinetics with catalyst stability.

Q2: What is the thermal decomposition temperature of TBPHS?

A: Phosphonium-based ionic liquids are renowned for their high thermal stability.[2][3] While specific data for the hydrogen sulfate anion variant is less common, analogous phosphonium salts exhibit decomposition temperatures well above 300°C in inert atmospheres.[4] A closely related compound, tetrabutylammonium hydrogen sulfate, is reported to be thermally stable up to 260°C.[5] It is important to distinguish between short-term (dynamic TGA) and long-term (isothermal) stability. The maximum operating temperature for prolonged use is often 50-100°C lower than the decomposition onset temperature (Tonset) measured by rapid heating thermogravimetric analysis (TGA).[2]

Q3: How does the reaction atmosphere (e.g., inert vs. air) affect the catalyst's stability at high temperatures?

A: The reaction atmosphere significantly impacts the thermal stability of TBPHS. In the presence of oxygen (i.e., in air), phosphonium salts can undergo oxidative degradation at temperatures lower than their thermal decomposition point in an inert atmosphere like nitrogen or argon.[6][7] This degradation can lead to the formation of byproducts such as tributylphosphine oxide, which can compromise catalytic activity and reaction purity.[6] Therefore, for high-temperature applications (>150°C) or reactions sensitive to oxidation, conducting the experiment under an inert atmosphere is strongly recommended to preserve the catalyst's integrity.

Q4: I need to run a reaction for an extended period (e.g., >10 hours). How does prolonged exposure to moderate heat affect the catalyst's lifespan and reusability?

A: Long-term thermal stability is a critical factor for catalyst lifespan. Even at temperatures well below the rapid decomposition point, slow degradation can occur over extended periods.[2] Isothermal TGA is a better method for assessing this, with a common metric being the temperature at which the catalyst loses 1% of its mass over 10 hours (T₀.₀₁/₁₀hr).[2] This value is invariably lower than the Tonset from dynamic TGA. If catalyst reusability is a goal, it is advisable to operate at the lowest temperature that provides an acceptable reaction rate to minimize cumulative degradation. After each cycle, the catalyst's performance should be validated to ensure consistent activity.

Troubleshooting Guide

This guide provides solutions to specific experimental issues related to temperature and catalyst performance.

Q5: My reaction is proceeding very slowly or is incomplete. Should I simply increase the temperature?

A: While increasing temperature often accelerates reaction rates, it is not always the optimal solution and should be approached systematically.

• Plausible Cause: The reaction may be kinetically limited at the current temperature, and the activation energy barrier is not being sufficiently overcome.

• Troubleshooting Steps:

  • Incremental Increase: Raise the temperature in small, controlled increments (e.g., 10°C). Monitor the reaction progress at each step by taking aliquots for analysis (TLC, GC, HPLC).

  • Check for Degradation: Be vigilant for signs of catalyst or reactant degradation at higher temperatures, such as color changes or the appearance of new, unidentified spots on a TLC plate.

  • Consider Other Variables: If increasing the temperature does not yield significant improvement or causes degradation, consider other factors. The issue could be insufficient mixing (especially in biphasic systems where TBPHS acts as a phase-transfer catalyst), incorrect solvent, or the presence of inhibitors.[8] Vigorous stirring is crucial to maximize the interfacial area for phase-transfer catalysis.[8]

Below is a workflow to guide your decision-making process.

Caption: Troubleshooting workflow for low catalytic activity.

Q6: I observed a sharp decline in reaction rate after an initial period of high activity in a high-temperature reaction. What is the likely cause?

A: This phenomenon typically points to catalyst decomposition.

• Plausible Cause: The initial high temperature provided excellent kinetics, but it exceeded the long-term thermal stability threshold of the TBPHS catalyst. The catalyst likely degraded over time, leading to a loss of active catalytic species.

• Troubleshooting Steps:

  • Re-evaluate Temperature: Design an experiment to test a lower reaction temperature. While the initial rate may be slower, the integrated yield over the entire reaction time might be higher due to preserved catalyst integrity.

  • Inert Atmosphere: If not already doing so, repeat the reaction under an inert atmosphere (N₂ or Ar) to prevent oxidative degradation, which is accelerated at higher temperatures.[7]

  • Catalyst Loading: Consider if a slightly higher initial catalyst loading could compensate for minor degradation, though optimizing temperature is the preferred solution.

The relationship between temperature, reaction rate, and catalyst stability is illustrated below. The goal is to operate in the "Optimal Operating Window."

Caption: Relationship between temperature, rate, and stability.

Q7: The catalyst, which was initially a white powder, has turned yellow or brown after my reaction. Is it degraded and can I reuse it?

A: A color change is a strong indicator of chemical change and potential degradation.

• Plausible Cause: The discoloration could result from thermal degradation of the catalyst itself, or it could be due to a reaction with the substrate, products, or impurities, forming colored byproducts that adhere to the catalyst.

• Troubleshooting Steps:

  • Assess Performance: Do not assume the catalyst is inactive. The most reliable test is to attempt to reuse a small, recovered sample in a subsequent reaction under identical conditions and compare its performance (yield, reaction time) to that of fresh catalyst.

  • Purification Attempt: You can try to purify the recovered catalyst. This might involve washing it with a solvent that dissolves the impurities but not the TBPHS, followed by drying under a vacuum.

  • Preventive Measures: To prevent this in the future, consider lowering the reaction temperature or ensuring all reactants and solvents are of high purity to eliminate potential side reactions.

Data & Protocols

Table 1: Thermal Properties of Selected Phosphonium-Based Ionic Liquids

This table provides context on the thermal stability of phosphonium cations with various anions. Note that stability is highly anion-dependent.

Cation	Anion	Decomposition Temp (Tonset, °C)	Atmosphere	Reference
Tetrabutylphosphonium	Prolinate ([Pro]⁻)	~150 (Isothermal mass loss)	Air	[6]
Various Phosphonium	Sulfonate (DNS⁻, AQS⁻)	332–383	N/A	[4]
Tetraaryl Phosphonium	Bis(trifluoromethylsulfonyl)imide ([Tf₂N]⁻)	>300	N/A	[2]
Trihexyl(tetradecyl)phosphonium	Salicylate	~202 (Onset of decomp. in MD sim.)	N/A	[3]

Note: Data is for illustrative purposes. Tonset can vary based on the heating rate and experimental conditions.[7]

Experimental Protocol 1: Determining the Optimal Reaction Temperature

This protocol outlines a method for finding the ideal temperature for your TBPHS-catalyzed reaction.

• Setup: Arrange multiple parallel reaction vessels (e.g., in a heating block) to ensure identical conditions other than temperature.

• Charge Reagents: To each vessel, add the substrate, solvent, and any other reagents, followed by the TBPHS catalyst (ensure identical loading in each).

• Temperature Gradient: Set each vessel to a different temperature. A good starting range is 40°C, 60°C, 80°C, 100°C, and 120°C.

• Initiate & Monitor: Begin stirring simultaneously in all vessels. Withdraw small, uniform aliquots from each reaction at set time intervals (e.g., 30, 60, 120, 240 minutes).

• Quench & Analyze: Immediately quench the reaction in the aliquot (e.g., by diluting with a cold solvent) and analyze it using an appropriate technique (GC, LC, NMR, or TLC) to determine the percent conversion.

• Data Analysis: Plot percent conversion versus time for each temperature. The optimal temperature is the one that provides the fastest rate to high conversion without generating significant impurities.

Experimental Protocol 2: Assessing Catalyst Reusability After Thermal Stress

This protocol helps determine if the catalyst remains active after a reaction cycle.

• Catalyst Recovery: After the initial reaction is complete, isolate the TBPHS. If it is insoluble in the final reaction mixture, it can be filtered. If it is soluble, it may require extraction or precipitation by adding an anti-solvent.

• Purification: Wash the recovered catalyst with a suitable solvent (e.g., diethyl ether, hexanes) to remove any adsorbed organic residues.

• Drying: Dry the catalyst thoroughly under a high vacuum to remove all residual solvents.

• Weighing: Accurately weigh the recovered catalyst to determine the mass loss during the cycle.

• Second Cycle: Set up the reaction again using the recovered catalyst. Use the same substrate-to-catalyst molar ratio as in the first run.

• Performance Comparison: Run the reaction under the same conditions (temperature, time) as the initial cycle. Compare the final yield to that of the first run. A significant drop in yield (>5-10%) indicates catalyst deactivation.

References

• Thermal decomposition of phosphonium salicylate and phosphonium benzoate ionic liquids. ResearchGate. Available from: [Link]

• Investigation into the Long-Term Thermal Stability of Tetraaryl Phosphonium Ionic Liquids. Eastern Kentucky University Encompass. Available from: [Link]

• Thermal decomposition of phosphonium salicylate and phosphonium benzoate ionic liquids. eScholarship, University of California. Available from: [Link]

• Accelerated Oxidative Degradation of Phosphonium-Type Ionic Liquid with l-Prolinate Anion. ACS Omega. Available from: [Link]

• Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development. Molecules. Available from: [Link]

• Tetrabutylammonium Hydrogen Sulfate. ResearchGate. Available from: [Link]

• Biodiesel production through transesterification of waste Pistacia-Terebinthus Oil by pharmaceutical waste as a heterogeneous catalyst: A sustainable solution for reducing external costs. PMC. Available from: [Link]

• Enabling Catalysts for Biodiesel Production via Transesterification. MDPI. Available from: [Link]

• Understanding the Applications of Tetrabutylammonium Hydrogen Sulfate (TBAHS). NINGBO INNO PHARMCHEM CO.,LTD. News. Available from: [Link]

• Tetrabutylammonium Hydrogen Sulfate. Synlett. Available from: [Link]

• Recent advances in transesterification for sustainable biodiesel production, challenges, and prospects: a comprehensive review. PMC. Available from: [Link]

• Understanding the Mechanism: How Tetrabutylammonium Hydrogen Sulfate Works in Reactions. NINGBO INNO PHARMCHEM CO.,LTD. News. Available from: [Link]

• Electrotransport and thermal properties of tetrabutylammonium hydrogen sulfate. ResearchGate. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. encompass.eku.edu [encompass.eku.edu]
• 3. escholarship.org [escholarship.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Accelerated Oxidative Degradation of Phosphonium-Type Ionic Liquid with l-Prolinate Anion: Degradation Mechanism and CO2 Separation Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. nbinno.com [nbinno.com]

Reference Data & Comparative Studies

Validating the Purity of Synthesized Tetrabutylphosphonium Hydrogen Sulfate

The Purity Paradox in Ionic Liquid Synthesis

In the high-stakes arena of drug development and catalysis, Tetrabutylphosphonium Hydrogen Sulfate (

) is often chosen over its ammonium counterpart (TBAHS) for one specific reason: Thermal and Chemical Robustness . While quaternary ammonium salts suffer from Hofmann elimination at elevated temperatures ( C) or under strong basic conditions, phosphonium salts maintain integrity well beyond C.

However, synthesized

is prone to a unique set of "silent" impurities—specifically phosphine oxides and residual halides—that standard HPLC methods often miss. Commercial "98%" purity grades frequently fail in sensitive electrochemical or catalytic applications because that 2% impurity profile governs the side-reaction kinetics.

This guide outlines a rigorous, self-validating protocol to characterize synthesized

, ensuring it meets the stringent requirements of pharmaceutical and industrial applications.

Synthesis Context & Impurity Origins

To validate purity, one must understand the genesis of impurities.

is typically synthesized via two primary routes:

• Metathesis (Ion Exchange): Reacting

  (where X = Cl, Br) with Sulfuric Acid or a Sulfate salt.

• Neutralization: Reacting

  with .

Figure 1: Impurity Genesis Pathway

The following diagram maps the chemical pathways leading to critical impurities.

Caption: Synthesis workflow highlighting origins of oxidative (oxide), stoichiometric (halide), and environmental (water) impurities.

The "Triad of Truth" Validation Protocol

A single analytical method is insufficient. We employ a Triad of Truth —Spectroscopy, Chromatography, and Titration—to triangulate the absolute purity.

Phase 1: Structural Integrity & Phosphorus Speciation ( P NMR)

Why: Proton NMR (

H) is poor at distinguishing between phosphonium salts and their oxide degradation products. Phosphorus NMR ( P) is the "Gold Standard" for this class of compounds.

• Instrument: 400 MHz NMR (or higher).

• Solvent:

  or (consistent locking is crucial).

• Protocol:

  • Dissolve 20 mg of sample in 0.6 mL solvent.

  • Acquire

    P spectrum (proton decoupled).

  • Acceptance Criteria:

    • Main Peak (

      ): Sharp singlet at ~33.0 – 34.0 ppm .

    • Impurity (

      ): Must be absent or <0.5% integration. Typically appears at ~48 – 55 ppm (solvent dependent).

    • Impurity (

      ): Must be absent. Typically appears at ~-30 ppm .

Phase 2: Anion Stoichiometry & Halide Limits (IC & Titration)

Why: You must confirm the anion is specifically Hydrogen Sulfate (

), not Sulfate ( ) or residual Chloride ( ).

• Experiment A: Acid-Base Titration (for

  )

  • Principle:

    acts as a monoprotic acid.

  • Method: Dissolve 0.5 g sample in 50 mL deionized water. Titrate with 0.1 N NaOH using Phenolphthalein indicator or Potentiometric endpoint.

  • Calculation:

    .

  • Target: 98.0% – 102.0%.

• Experiment B: Ion Chromatography (for Halides)

  • Method: Anion exchange column (e.g., Dionex IonPac AS11).

  • Mobile Phase: KOH gradient.

  • Limit: Chloride/Bromide < 500 ppm. (Halides are electrochemical poisons).

Phase 3: Physical State & Thermal Stability

Why: Water acts as a plasticizer, altering the melting point and viscosity.

• Karl Fischer Titration:

  • Requirement: < 1.0% water (if dried), < 0.1% for battery grade.

  • Note:

    is hygroscopic. Handle in a glovebox or dry room.

• Melting Point (DSC):

  • Literature Value: ~124°C.[1]

  • Observation: Broadening of the melting peak >2°C indicates impurity or moisture.

Comparative Analysis: TBPHS vs. TBAHS

Why go through the trouble of synthesizing and validating

when Tetrabutylammonium Hydrogen Sulfate (TBAHS) is cheap and available? The data below highlights the performance gap.

Table 1: Performance Comparison

Feature	Tetrabutylammonium (TBAHS)	Tetrabutylphosphonium (TBPHS)	Impact on Application
Thermal Limit ( )	~170°C	> 320°C	TBPHS allows high-temp catalysis without degradation.
Degradation Mechanism	Hofmann Elimination (produces alkene + amine)	Anionic decomposition (very slow)	TBPHS prevents amine contamination in drug synthesis.
Base Stability	Poor (degrades in strong base)	Excellent	TBPHS is superior for Phase Transfer Catalysis in alkaline media.
Melting Point	169–171°C	~124°C	Lower MP of TBPHS aids in creating Ionic Liquid melts.
Solubility	High in water	High in water, distinct organic solubility	Tunable extraction efficiency for metals (e.g., Li-ion recycling).

Experimental Validation of Stability

The following workflow illustrates how to experimentally verify the superior stability of your synthesized TBPHS against a TBAHS standard.

Caption: TGA workflow to confirm thermal stability advantage of synthesized TBPHS.

Summary of Specifications for "High Purity" Grade

To certify your synthesized batch as "Research Grade," it must meet these specifications:

• Appearance: White crystalline solid (or clear melt).

• Assay (Titration):

  .
• P NMR: Single peak ~33 ppm; No oxide peak at ~48-55 ppm.

• Halides (IC):

  .

• Water (KF):

  (hygroscopic handling required).

References

• Synthesis & Characterization: Fraser, K. J., & MacFarlane, D. R. (2009). Phosphonium-based ionic liquids: An overview. Australian Journal of Chemistry, 62(4), 309–321.

• Specific Synthesis of

  : Giernoth, R. (2010). Task-specific ionic liquids. Angewandte Chemie International Edition, 49(16), 2834–2835. (See also: RSC Advances, 2012, 2, 2962-2965 for phenolate platform synthesis).

• Thermal Stability Comparison: Tsunashima, K., & Sugiya, M. (2007). Physical and electrochemical properties of low-viscosity phosphonium ionic liquids. Electrochemistry Communications, 9(9), 2353–2358.

• Application in Battery Recycling: Musovic, J., et al. (2023). Ionic liquid-based leaching of NMC cathode materials. Journal of Molecular Liquids, 369, 120974.[2]

• NMR Validation: McGrath, et al. (2011). Theoretical studies of 31P NMR spectral properties of phosphanes. University of Munich.

Sources

• 1. rsc.org [rsc.org]
• 2. mdpi.com [mdpi.com]

An Inter-Laboratory Guide to Comparing Analytical Methods Using Tetrabutylphosphonium Hydrogen Sulfate

This guide provides a framework for researchers, analytical chemists, and drug development professionals to conduct a comparative evaluation of tetrabutylphosphonium hydrogen sulfate (TBP-HS) as an ion-pairing reagent in reversed-phase high-performance liquid chromatography (RP-HPLC). We will delve into the underlying principles, present a robust protocol for an inter-laboratory comparison, and provide the tools to objectively assess its performance against other commonly used reagents.

Introduction: The Role of Ion-Pairing in Modern Chromatography

Reversed-phase HPLC is a cornerstone of analytical chemistry, yet it struggles with the retention of highly polar or ionic compounds on non-polar stationary phases. Ion-Pair Chromatography (IPC) elegantly solves this by introducing an ion-pair reagent to the mobile phase.[1] This reagent, possessing a hydrophobic tail and an ionic head group, forms a neutral, hydrophobic complex with the ionic analyte.[2][3] This newly formed ion-pair can be effectively retained and resolved on standard RP columns, such as a C18.[1][4]

While quaternary ammonium salts like tetrabutylammonium (TBA) are widely used, phosphonium-based reagents such as tetrabutylphosphonium hydrogen sulfate (TBP-HS) offer unique selectivity.[5] TBP-HS is a versatile reagent used for separating ionic compounds, from synthetic peptides to oligonucleotides.[6][7] Its distinct chemical properties necessitate a thorough, evidence-based comparison to determine its suitability for specific analytical challenges.

An inter-laboratory comparison, or round-robin study, is the gold standard for validating the robustness and transferability of an analytical method.[8][9][10] This guide provides the framework for such a study, enabling laboratories to generate high-quality, comparable data on the performance of TBP-HS.

Scientific Principles: Understanding the Mechanism and Alternatives

The efficacy of an ion-pairing reagent is rooted in its chemical structure and interaction with both the analyte and the stationary phase.

Mechanism of Ion-Pair Reversed-Phase Chromatography (IP-RP-HPLC)

In IP-RP-HPLC for anionic analytes (e.g., oligonucleotides, acidic drugs), a cation with hydrophobic alkyl chains, such as the tetrabutylphosphonium (TBP+) ion from TBP-HS, is added to the mobile phase. The positively charged TBP+ forms an ion pair with the negatively charged analyte. This neutralizes the analyte's charge and adds significant hydrophobicity, promoting its retention on the non-polar C18 stationary phase. The separation is then achieved by eluting with an organic modifier gradient (e.g., acetonitrile).

Caption: Mechanism of Ion-Pair Chromatography with TBP-HS.

Causality of Performance: TBP-HS vs. TBA-HS

The key difference between tetrabutylphosphonium (TBP) and its more common nitrogen-based analog, tetrabutylammonium (TBA), lies in the central atom: phosphorus versus nitrogen. This subtle change has significant implications for its behavior in solution.

• Chaotropic Nature: Phosphorus is less electronegative and more polarizable than nitrogen. This makes the TBP cation more "chaotropic"—it is more disruptive to the hydrogen-bonding network of water. A study comparing TBP, TBA, and tributylsulfonium (TBS) demonstrated that TBP is the most chaotropic of the three.[5]

• Impact on Retention: This stronger chaotropic character leads to a greater affinity for large, polarizable anions (also known as chaotropic anions), such as perchlorate, iodide, or the phosphate backbone of oligonucleotides.[5] Consequently, TBP-HS can provide greater retention and potentially different selectivity for these types of analytes compared to TBA-based reagents.[5] This makes it a compelling alternative when traditional ion-pairing agents fail to provide adequate resolution.

Inter-Laboratory Study Design & Protocol

This section outlines a detailed protocol for comparing the performance of TBP-HS against a standard alternative, Tetrabutylammonium Hydrogen Sulfate (TBA-HS), for the analysis of a model sample containing acidic analytes.

Study Objective

To objectively compare the chromatographic performance of TBP-HS and TBA-HS in terms of retention, resolution, selectivity, and peak shape for a defined set of acidic analytes across multiple laboratories.

Materials & Reagents

Reagent/Material	Grade	Recommended Source
Tetrabutylphosphonium Hydrogen Sulfate (TBP-HS)	HPLC or LiChropur™	Major Supplier
Tetrabutylammonium Hydrogen Sulfate (TBA-HS)	HPLC Grade	Major Supplier
Acetonitrile (ACN)	HPLC Gradient Grade	Major Supplier
Monobasic Potassium Phosphate (KH₂PO₄)	ACS Grade or higher	Major Supplier
Phosphoric Acid (H₃PO₄)	ACS Grade	Major Supplier
Deionized Water	>18.2 MΩ·cm	In-house system
Analytical Standards Mix (e.g., Benzoic Acid, Salicylic Acid, Ibuprofen)	>99% Purity	Certified Supplier
HPLC Column (e.g., C18, 4.6 x 150 mm, 3.5 µm)	-	Consistent Lot

Experimental Workflow

The following workflow ensures a systematic and unbiased comparison.

Caption: Workflow for the Inter-Laboratory Comparison Study.

Step-by-Step Protocol

1. Preparation of Mobile Phases:

• Buffer Preparation (Aqueous Component):

  • Weigh 2.72 g of KH₂PO₄ into a 1 L volumetric flask.

  • Add ~900 mL of deionized water and dissolve completely.

  • Adjust the pH to 3.0 using ~85% phosphoric acid.

  • Bring to final volume with deionized water. This is the 20 mM Phosphate Buffer .

• Mobile Phase A (TBP-HS):

  • Weigh 1.70 g of TBP-HS (to make a 5 mM solution) and add it to the 1 L of 20 mM Phosphate Buffer.

  • Mix thoroughly until dissolved.

  • Filter through a 0.45 µm membrane filter. This is the aqueous component for Pump A.

• Mobile Phase B (TBA-HS):

  • Repeat the process above, using 1.70 g of TBA-HS instead of TBP-HS. This is the alternative aqueous component for Pump A.

• Organic Component: Use HPLC-grade Acetonitrile for Pump B.

2. Preparation of Standard Solution:

• Prepare a stock solution of each analyte (Benzoic Acid, Salicylic Acid, Ibuprofen) at 1 mg/mL in acetonitrile.

• Create a working "Analytical Standards Mix" by diluting the stocks to a final concentration of 100 µg/mL for each analyte using a 50:50 mixture of water and acetonitrile.

3. HPLC System & Conditions:

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 3.5 µm	Standard reversed-phase column for broad applicability.
Mobile Phase A	5 mM Ion-Pair Reagent in 20 mM KH₂PO₄ Buffer, pH 3.0	pH 3.0 ensures the acidic analytes are in their neutral form, maximizing interaction.
Mobile Phase B	Acetonitrile	Common organic modifier for elution.
Gradient	30% to 70% B over 15 minutes	A standard gradient to ensure elution of all analytes.
Flow Rate	1.0 mL/min	Typical flow rate for a 4.6 mm ID column.
Column Temp.	35 °C	Elevated temperature improves peak shape and reduces viscosity.
Injection Vol.	10 µL	Standard volume to avoid column overload.
Detection	UV at 230 nm	A wavelength where all three model analytes have reasonable absorbance.

4. System Suitability Testing (SST) - A Self-Validating System:

Before analyzing samples with each mobile phase, perform five replicate injections of the Analytical Standards Mix. The system is deemed ready if the following criteria are met:

• Peak Asymmetry (Tailing Factor): Between 0.9 and 1.5 for all analytes.

• Resolution (Rs): > 2.0 between all adjacent peaks.

• Relative Standard Deviation (RSD) of Peak Area: < 2.0% for all analytes.

5. Analysis Procedure:

• Equilibrate the HPLC system with Mobile Phase A (TBP-HS) for at least 30 minutes or until a stable baseline is achieved.

• Perform the SST injections. If criteria are met, proceed.

• Inject the Analytical Standards Mix in triplicate.

• Crucial Step: Thoroughly flush the system and column with a 50:50 mix of acetonitrile and water for 60 minutes to remove all traces of the TBP-HS reagent. Ion-pairing reagents can permanently alter the column surface.[11]

• Equilibrate the system with Mobile Phase B (TBA-HS) for at least 30 minutes.

• Perform the SST injections again with the new mobile phase.

• Inject the Analytical Standards Mix in triplicate.

Comparative Performance Data

The data collected from each laboratory should be compiled and analyzed. The following table presents a hypothetical but representative dataset comparing the two reagents.

Table 1: Inter-Laboratory Chromatographic Performance Comparison (N=3 Labs)

Parameter	Analyte	TBP-HS (Mean ± SD)	TBA-HS (Mean ± SD)	% Difference
Retention Time (t_R) (min)	Benzoic Acid	6.85 ± 0.04	6.72 ± 0.05	+1.9%
Salicylic Acid	8.12 ± 0.06	8.25 ± 0.05	-1.6%
Ibuprofen	11.54 ± 0.08	11.30 ± 0.09	+2.1%
Resolution (R_s)	Benzoic/Salicylic	4.51 ± 0.15	5.11 ± 0.18	-11.7%
Salicylic/Ibuprofen	9.88 ± 0.21	8.95 ± 0.25	+10.4%
Selectivity (α)	Salicylic/Benzoic	1.21	1.25	-3.2%
Ibuprofen/Salicylic	1.48	1.41	+5.0%
Peak Asymmetry (T_f)	Benzoic Acid	1.15 ± 0.03	1.18 ± 0.04	-2.5%
Salicylic Acid	1.12 ± 0.02	1.15 ± 0.03	-2.6%
Ibuprofen	1.08 ± 0.02	1.11 ± 0.02	-2.7%

Discussion of Results & Field Insights

Interpretation of Data

• Retention: TBP-HS shows slightly increased retention for the most hydrophobic compound (Ibuprofen) and the least hydrophobic (Benzoic Acid), but slightly less retention for Salicylic Acid. This demonstrates a change in selectivity .

• Selectivity (α) and Resolution (Rs): The most significant finding is the change in selectivity and resolution. TBP-HS increased the resolution between Salicylic Acid and Ibuprofen by over 10%, while slightly decreasing it for the first peak pair. This is a critical outcome for method development; if the primary challenge is separating the latter two compounds, TBP-HS would be the superior choice. This aligns with the principle that TBP's unique chaotropic nature can alter interactions with analytes in non-obvious ways compared to TBA.[5]

• Peak Asymmetry (Tf): TBP-HS consistently provided slightly more symmetrical peaks. While minor, this can be beneficial for integration accuracy and for passing stringent system suitability requirements in regulated environments.

Practical Considerations & Expert Insights

• Mobile Phase Stability: Tetrabutylammonium and phosphonium salt solutions, especially when buffered, can have limited stability. It is best practice to prepare these mobile phases fresh daily. Some reports indicate that solutions can become turbid after several hours at room temperature, which can lead to pressure fluctuations and damage to the HPLC system.[12]

• Column Longevity: Ion-pairing reagents are known to be harsh on silica-based columns. They can irreversibly adsorb to the stationary phase, permanently altering its selectivity.[11] It is imperative to dedicate a column specifically for ion-pairing methods and to never use it for other applications.

• LC-MS Compatibility: While this guide focuses on UV detection, it's important to note that TBP-HS, like other non-volatile salts, is not ideal for mass spectrometry as it can contaminate the ion source. For LC-MS applications, volatile ion-pairing agents like triethylamine (TEA) combined with hexafluoroisopropanol (HFIP) are preferred.[4][7]

Conclusion

Tetrabutylphosphonium hydrogen sulfate is a powerful, albeit less common, alternative to traditional ammonium-based ion-pairing reagents. This guide demonstrates that while its performance may be similar to TBA-HS in some respects, it can offer critical differences in selectivity and resolution for specific analyte pairs. The decision to use TBP-HS should be data-driven. By conducting a systematic, multi-laboratory comparison as outlined here, analytical development teams can confidently select the optimal reagent for their separation challenges, ensuring methods are both robust and transferable. The unique properties of TBP-HS make it a valuable tool in the analytical chemist's arsenal, particularly when conventional methods fall short.

References

• Foley, J. P., & May, W. E. (2006). Sulfonium and phosphonium, new ion-pairing agents with unique selectivity towards polarizable anions. Journal of Chromatography A, 1113(1-2), 123-9. [Link]

• Agilent Technologies. (2018). Evaluation of Different Ion Pairing Reagents for LC/UV and LC/MS Analysis of Oligonucleotides. [Link]

• Scharlab. (n.d.). Tetrabutylammonium hydrogen sulfate, for ion-pair chromatography. [Link]

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